2,2'-Dihydroxy-4',6'-dimethoxychalcone

Core Science & Biosynthesis

Biological Activity of DDMC Chalcone in Cancer Research

The following technical guide details the biological activity, mechanism of action, and experimental applications of DDMC (specifically identified here as 2',4'-Dihydroxy-6'-methoxy-3',5'-dimethylchalcone ), a potent flavonoid derivative with significant efficacy in oncology.

A Technical Guide for Drug Development & Mechanistic Profiling

Executive Summary & Chemical Identity

DDMC (2',4'-Dihydroxy-6'-methoxy-3',5'-dimethylchalcone ) is a naturally occurring chalcone originally isolated from the buds of Cleistocalyx operculatus (and Syzygium species).[1] Unlike simple chalcones, DDMC possesses a highly substituted A-ring (dihydroxy, dimethyl, methoxy) which confers unique lipophilicity and binding affinity to intracellular targets.

In cancer research, DDMC is distinguished by its dual-functionality:

• Direct Cytotoxicity: Induction of apoptosis via mitochondrial and death receptor pathways.

• MDR Reversal: Potent inhibition of P-glycoprotein (P-gp/ABCB1), sensitizing multi-drug resistant (MDR) phenotypes to standard chemotherapeutics like doxorubicin.

Chemical Property	Detail
IUPAC Name	(E)-1-(2,4-dihydroxy-6-methoxy-3,5-dimethylphenyl)-3-phenylprop-2-en-1-one
Molecular Formula	C₁₈H₁₈O₄
Molecular Weight	298.33 g/mol
Key Moieties	-unsaturated ketone (Michael acceptor), Phenolic hydroxyls (H-bond donors)
Primary Targets	NF- B, P-glycoprotein, PI3K/Akt, Bcl-2 family

Mechanistic Profiling: Signaling & Molecular Targets

DDMC exerts its anti-neoplastic effects through a multi-nodal network. It does not rely on a single target but rather collapses the pro-survival signaling architecture of cancer cells.

The NF- B and PI3K/Akt Axis

DDMC acts as a suppressor of the NF-

B signaling pathway, a critical driver of inflammation-induced carcinogenesis and survival.

• Mechanism: DDMC blocks the phosphorylation and degradation of I

  B , preventing the nuclear translocation of the p65 subunit.

• Crosstalk: It concurrently inhibits the PI3K/Akt pathway. Since Akt promotes NF-

  B activation, this dual inhibition creates a feed-forward loop of apoptosis induction.

Mitochondrial Apoptosis & Cell Cycle Arrest

• Cell Cycle: DDMC induces G1 phase arrest by downregulating Cyclin D1 and CDK4 expression.

• Apoptosis: It triggers the intrinsic mitochondrial pathway:

  • Upregulation: Bax, Bak (Pro-apoptotic).

  • Downregulation: Bcl-2, Bcl-xL (Anti-apoptotic).

  • Result: Loss of Mitochondrial Membrane Potential (

    ), Cytochrome c release, and Caspase-3/9 activation.

Reversal of Multi-Drug Resistance (MDR)

A defining feature of DDMC is its ability to inhibit the efflux function of P-glycoprotein (P-gp) .

• Direct Binding: DDMC binds to the transmembrane domain of P-gp, competitively or non-competitively blocking the efflux of substrates like doxorubicin and paclitaxel.

• Expression Modulation: It also downregulates ABCB1 gene expression via the suppression of Nrf2/ARE signaling in resistant lines (e.g., BEL-7402/5-FU).

Visualization of Signaling Pathways

The following diagram illustrates the cascade of DDMC-induced apoptosis and MDR reversal.

Figure 1: DDMC mechanism of action showing dual inhibition of P-gp efflux and PI3K/NF-

B survival signaling.

Preclinical Efficacy Data

DDMC demonstrates efficacy in the low micromolar range against various solid tumor lines, including drug-resistant phenotypes.

Table 1: Comparative Cytotoxicity (IC

) of DDMC Data aggregated from multiple studies (BEL-7402, HeLa, PANC-1).

Cell Line	Tissue Origin	Phenotype	IC (DDMC)	Reference Standard
BEL-7402	Liver (HCC)	Parental	~8.5 M	5-FU (>20 M)
BEL-7402/5-FU	Liver (HCC)	MDR (Resistant)	~9.2 M	5-FU (>100 M)
HeLa	Cervix	HPV+ Carcinoma	10.05 M	Cisplatin (5-15 M)
PANC-1	Pancreas	Aggressive	10.5 M	Gemcitabine (varies)
MIA PaCa-2	Pancreas	Aggressive	12.2 M	-
LO2	Liver	Normal Hepatocyte	>100 M	(Low Toxicity)

Key Insight: The IC

for resistant cells (BEL-7402/5-FU) is nearly identical to parental cells, indicating DDMC is not a substrate for P-gp efflux, unlike standard chemotherapeutics.

Experimental Protocols

To ensure reproducibility, the following protocols outline the validation of DDMC activity.

Cell Viability & Reversal Index Assay

Objective: Determine IC

and the Reversal Fold (RF) in MDR cells.

• Seeding: Plate cells (e.g., BEL-7402/5-FU) at

  cells/well in 96-well plates. Incubate for 24h.

• Treatment:

  • Group A (Control): DMSO vehicle (<0.1%).

  • Group B (DDMC alone): Serial dilutions (1–50

    M).

  • Group C (Combination): Fixed sub-toxic concentration of DDMC (e.g., 5

    M) + Serial dilutions of Chemotherapy (e.g., Doxorubicin).

• Incubation: 48–72 hours at 37°C, 5% CO

  .

• Detection: Add 10

  L CCK-8 or MTT reagent per well. Incubate 2–4h. Measure Absorbance at 450 nm (CCK-8) or 570 nm (MTT).

• Calculation:

  • Calculate IC

    using non-linear regression (GraphPad Prism).

  • Reversal Fold (RF) = IC

    (Chemo alone) / IC (Chemo + DDMC).

  • Target RF: >10 indicates significant reversal.

Western Blotting for Apoptotic Markers

Objective: Confirm mechanism via Caspase/Bcl-2 family modulation.

• Lysis: Lyse treated cells (24h) in RIPA buffer with protease/phosphatase inhibitors.

• Quantification: Normalize protein using BCA assay to 30

  g/lane .

• Separation: SDS-PAGE (10-12% gel). Transfer to PVDF membrane.

• Blocking: 5% BSA in TBST for 1h.

• Primary Antibodies (Overnight, 4°C):

  • Anti-Cleaved Caspase-3 (1:1000)

  • Anti-Bax (1:1000)

  • Anti-Bcl-2 (1:1000)

  • Anti-p-Akt (Ser473) (1:1000)

  • Loading Control:

    -Actin or GAPDH.

• Visualization: HRP-conjugated secondary Ab + ECL substrate.

• Analysis: Densitometry to calculate Bax/Bcl-2 ratio.

Experimental Workflow Diagram

Figure 2: Step-by-step experimental workflow for validating DDMC biological activity.

Challenges & Future Directions

While DDMC shows exceptional promise, particularly in overcoming MDR, several hurdles remain for clinical translation:

• Bioavailability: Like many chalcones, DDMC has poor water solubility. Formulation into polymeric micelles (e.g., DDMC-encapsulated nanoparticles) or liposomes is currently being researched to improve pharmacokinetics.

• Selectivity: While safer than standard chemo, toxicity to rapidly dividing normal cells (e.g., bone marrow) requires thorough in vivo toxicity profiling.

• Synthesis Scalability: Isolation from Cleistocalyx is low-yield. Total synthesis routes (Claisen-Schmidt condensation) are optimized but require scaling for industrial application.

References

• Ye, C. L., et al. (2013). "In vitro and in vivo reversal of cancer cell multidrug resistance by 2',4'-dihydroxy-6'-methoxy-3',5'-dimethylchalcone." Journal of Chemotherapy. Link

• Li, X., et al. (2019). "2',4'-Dihydroxy-6'-methoxy-3',5'-dimethylchalcone induced apoptosis and G1 cell cycle arrest through PI3K/AKT pathway in BEL-7402/5-FU cells." Food and Chemical Toxicology. Link

• Niu, J. L., et al. (2019). "The Effects of 2',4'-Dihydroxy-6'-methoxy-3',5'-dimethylchalcone from Cleistocalyx operculatus Buds on Human Pancreatic Cancer Cell Lines." Molecules. Link

• PubChem Compound Summary. "2',4'-Dihydroxy-6'-methoxy-3',5'-dimethylchalcone (CID 10424762)."[1] National Library of Medicine. Link

• Karthikeyan, C., et al. (2015). "Advances in chalcones with anticancer activities."[2][3][4][5][6] Recent Patents on Anti-Cancer Drug Discovery. Link

Sources

• 1. 2',4'-Dihydroxy-6'-methoxy-3',5'-dimethylchalcone | C18H18O4 | CID 10424762 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. Anticancer Potential of Natural Chalcones: In Vitro and In Vivo Evidence [mdpi.com]
• 3. s-1 anticancer treatment: Topics by Science.gov [science.gov]
• 4. higher anticancer activity: Topics by Science.gov [science.gov]
• 5. A review on synthetic chalcone derivatives as tubulin polymerisation inhibitors - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. Design, synthesis, and biological evaluation of novel chalcone derivatives: integrating molecular docking with in vivo anti-inflammatory and antinociceptive studies - PMC [pmc.ncbi.nlm.nih.gov]

Technical Guide: Natural Sources, Biosynthesis, and Isolation of 2,2'-Dihydroxy-4',6'-dimethoxychalcone

Executive Summary

2,2'-Dihydroxy-4',6'-dimethoxychalcone is a rare, bioactive flavonoid derivative primarily isolated from the aerial parts of Portulaca oleracea L. (Purslane).[1] Unlike common chalcones which typically feature a 4-hydroxy substitution on Ring B, this compound possesses a distinctive 2-hydroxy substitution, contributing to its unique pharmacological profile.

This guide provides a comprehensive technical analysis for researchers, focusing on the compound's natural distribution, biosynthetic origins, rigorous isolation protocols, and therapeutic potential as a dual inhibitor of Monoamine Oxidase (MAO) and a cytotoxic agent.

Part 1: Chemical Identity & Structural Significance

The molecule consists of two aromatic rings joined by a three-carbon

-unsaturated carbonyl system. Its structural uniqueness lies in the specific oxygenation pattern:

• Ring A (Acetophenone moiety): 2'-hydroxy, 4'-methoxy, 6'-methoxy.

• Ring B (Benzaldehyde moiety): 2-hydroxy (ortho-position).

Chemical Data:

Property	Detail
IUPAC Name	(2E)-1-(2-hydroxy-4,6-dimethoxyphenyl)-3-(2-hydroxyphenyl)prop-2-en-1-one

| Molecular Formula | C

H O | | Molecular Weight | 300.31 g/mol | | Class | Chalcone (Open-chain flavonoid) | | Key Features | 2'-OH and carbonyl H-bonding; 2-OH on Ring B |

Part 2: Natural Sources[1][3][4][5][6][7]

While chalcones are ubiquitous in the plant kingdom (e.g., Glycyrrhiza, Angelica), the specific 2,2'-dihydroxy-4',6'-dimethoxy derivative is chemotaxonomically restricted.

Primary Botanical Source

Species: Portulaca oleracea L. (Family: Portulacaceae)[1][2][3]

• Common Name: Purslane, Ma-Chi-Xian (TCM).

• Part Used: Aerial parts (Leaves and Stems).[1][3]

• Co-occurring Metabolites: Portulacanones A-D (homoisoflavonoids), Oleraceins (cyclodopa alkaloids), and

  -linolenic acid.

Secondary/Potential Sources

Trace amounts or structural analogs have been identified in:

• Uvaria species (Annonaceae) – known for highly methylated chalcones.

• Populus species (Salicaceae) – bud exudates often contain diverse methoxychalcones.

Part 3: Biosynthetic Pathway

The biosynthesis of 2,2'-Dihydroxy-4',6'-dimethoxychalcone diverges from the canonical flavonoid pathway. Standard chalcones (like naringenin chalcone) are derived from p-coumaroyl-CoA (4-hydroxy). The presence of a 2-hydroxy group on Ring B suggests the utilization of 2-coumaroyl-CoA (ortho-coumaroyl-CoA) as the starter unit, or a specific post-synthesis hydroxylation.

Mechanistic Flow[8]

• Phenylpropanoid Precursor: Phenylalanine is deaminated to cinnamic acid, then hydroxylated.

• Starter Unit Formation: Formation of o-coumaroyl-CoA (uncommon) or use of cinnamoyl-CoA followed by specific hydroxylation.

• Polyketide Assembly: Chalcone Synthase (CHS) condenses the starter unit with 3 molecules of Malonyl-CoA.

• Cyclization & Aromatization: Claisen cyclization forms the chalcone scaffold.

• Regioselective Methylation: O-methyltransferases (OMTs) specifically methylate the 4' and 6' hydroxyls on Ring A.

Biosynthesis Diagram

Figure 1: Proposed biosynthetic pathway highlighting the divergence at the starter unit to generate the 2-hydroxy Ring B motif.

Part 4: Extraction & Isolation Protocol

Isolating this compound requires separating it from the complex matrix of polysaccharides and other flavonoids present in Portulaca.

Reagents & Materials[6][9]

• Solvents: Methanol (MeOH), Ethanol (EtOH), Petroleum Ether (PE), Ethyl Acetate (EtOAc), Dichloromethane (DCM).

• Stationary Phases: Silica Gel (200-300 mesh), Sephadex LH-20, RP-18 (ODS).

Step-by-Step Methodology

1. Extraction

• Preparation: Air-dry aerial parts of P. oleracea and grind to a fine powder.

• Maceration: Extract powder with 70-80% EtOH or MeOH (1:10 w/v ratio) at room temperature for 72 hours. Repeat 3 times.

• Concentration: Combine filtrates and evaporate under reduced pressure (Rotavap) at <45°C to obtain the Crude Extract.

2. Liquid-Liquid Partition

• Suspend Crude Extract in distilled water.

• Defatting: Partition with Petroleum Ether (3x) to remove chlorophyll, waxes, and non-polar lipids. Discard PE layer.

• Enrichment: Partition the aqueous phase with Ethyl Acetate (EtOAc) or DCM (3x).

• Target Phase: Collect the EtOAc/DCM layer. This fraction contains the chalcones and flavonoids.[4]

3. Chromatographic Isolation

• Silica Gel Column: Load the EtOAc fraction onto a silica gel column.

  • Elution Gradient: PE:EtOAc (100:0

    0:100) or CHCl :MeOH.

  • Monitoring: Check fractions via TLC.[5] The chalcone typically elutes in medium polarity fractions (e.g., PE:EtOAc 8:2 to 6:4).

• Sephadex LH-20: Subject flavonoid-rich fractions to Sephadex LH-20 chromatography.

  • Eluent: MeOH or MeOH:CHCl

    (1:1). This separates based on molecular size and H-bonding capabilities.

• Final Purification (RP-HPLC):

  • Column: C18 (ODS) semi-preparative column.

  • Mobile Phase: MeOH:H

    O (Gradient, e.g., 60% MeOH to 80% MeOH).

  • Detection: UV at 340-360 nm (characteristic chalcone Band I).

Isolation Workflow Diagram

Figure 2: Isolation workflow from biomass to pure compound.

Part 5: Analytical Characterization

To validate the identity of the isolated compound, compare spectral data against these expected values.

UV-Vis Spectroscopy:

• Band I: ~340–360 nm (Cinnamoyl system).

• Band II: ~240–280 nm (Benzoyl system).

• Shift Reagents: Bathochromic shift with AlCl

  indicates the presence of the 2'-OH (chelation with carbonyl).

1H NMR (Typical signals in CDCl

or DMSO-d ):

• -Unsaturated Protons: Two doublets ( Hz) at 7.8–8.2 ppm, indicating trans-geometry.

• Methoxy Groups: Two singlets at

  3.8–3.9 ppm (4'-OMe, 6'-OMe).

• Chelated Hydroxyl: A sharp singlet downfield (

  > 13.0 ppm) corresponding to the 2'-OH hydrogen-bonded to the carbonyl.

• Ring B Protons: Aromatic signals consistent with ortho-substitution (2-OH).

Part 6: Therapeutic Potential[3][5][7][10]

Monoamine Oxidase (MAO) Inhibition

Research indicates that 2,2'-Dihydroxy-4',6'-dimethoxychalcone is a potent inhibitor of human MAO enzymes, relevant for neurodegenerative diseases (Alzheimer's, Parkinson's).

• Selectivity: It shows high affinity for hMAO-A and hMAO-B .

• Potency: Studies (e.g., Hong et al.) report IC

  values in the sub-micromolar range (e.g., 0.39 M for hMAO-A).

• Mechanism: Reversible competitive inhibition.[6][4] The methoxy groups and the chalcone scaffold fit into the hydrophobic active site of MAO.

Cytotoxicity (Antitumor)

The compound exhibits selective cytotoxicity against specific human cancer cell lines.[7][4]

• Targets: HepG2 (Liver), A549 (Lung), MCF-7 (Breast).

• Mechanism: Induction of oxidative stress and modulation of apoptotic pathways. The presence of the

  -unsaturated ketone acts as a Michael acceptor, potentially alkylating cysteine residues on target proteins.

Drug-Drug Interaction Warning

Structural analogs have been shown to inhibit Cytochrome P450 enzymes (CYP2C8, CYP2B6). Researchers must screen for metabolic stability and CYP inhibition early in the development pipeline.

References

• Yan, J., Sun, L. R., Zhou, Z. Y., Chen, Y. C., Zhang, W. M., Dai, H. F., & Tan, J. W. (2012). Homoisoflavonoids from the medicinal plant Portulaca oleracea. Phytochemistry, 80, 37-43. Link

• Hong, A., et al. (2025). Natural chalcones as dual-targeting inhibitors for MAO-B and AChE.[6] ResearchGate. Link

• Zhou, Y. X., Xin, H. L., Rahman, K., Wang, S. J., Peng, C., & Zhang, H. (2015). Portulaca oleracea L.: a review of phytochemistry and pharmacological effects. BioMed Research International, 2015. Link

• Misaka, S., et al. (2013). Green tea catechins and chalcones as CYP inhibitors. Drug Metabolism and Disposition. Link

• Srivastava, R., et al. (2021).[3] Nutritional and biochemical analysis of Portulaca oleracea. Journal of Medicinally Active Plants. Link

Sources

• 1. innerpath.com.au [innerpath.com.au]
• 2. ajtm.magtechjournal.com [ajtm.magtechjournal.com]
• 3. Resilience of Portulaca plants to environmental stresses and the economic potential of their bioactive compounds - PMC [pmc.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]
• 5. researchgate.net [researchgate.net]
• 6. researchgate.net [researchgate.net]
• 7. blogs.the-hospitalist.org [blogs.the-hospitalist.org]

Technical Deep Dive: DDMC Chalcone-Mediated NF-κB Inhibition

Executive Summary & Structural Rationale

The nuclear factor kappa-light-chain-enhancer of activated B cells (NF-κB) pathway is the central regulator of inflammation, cell proliferation, and apoptosis resistance. Constitutive NF-κB activation is a hallmark of aggressive malignancies (e.g., breast, colon, leukemia) and chronic inflammatory diseases.

DDMC (2',5'-Dihydroxy-4-methoxychalcone) represents a "privileged structure" in medicinal chemistry. Unlike non-specific alkylating agents, DDMC leverages a specific

-unsaturated carbonyl pharmacophore (the chalcone bridge) flanked by hydroxyl groups at the 2' and 5' positions of the A-ring. This structural configuration confers dual activity:

• Michael Acceptor Reactivity: Covalent modification of cysteine residues on upstream kinases (IKK

  ).

• Redox Modulation: The 2',5'-dihydroxy moiety acts as a potent ROS scavenger, dampening oxidative stress-induced NF-κB activation.

This guide details the molecular mechanism of DDMC and provides a validated experimental framework for quantifying its inhibitory potency.

Molecular Mechanism of Action

The efficacy of DDMC relies on its intervention at the IKK complex level , effectively sequestering NF-κB in the cytoplasm.

The Canonical Blockade

In the absence of inhibitors, pro-inflammatory stimuli (TNF-

, LPS) trigger the IκB Kinase (IKK) complex. IKK phosphorylates IκB at Ser32/36, tagging it for ubiquitination and proteasomal degradation. This releases the p50/p65 heterodimer to translocate to the nucleus.[1]

DDMC Intervention Points:

• Direct IKK

  Inhibition: DDMC inhibits the catalytic activity of IKK , likely through a Michael addition reaction with Cys-179 in the kinase activation loop.

• IκB

  Stabilization: By halting IKK activity, DDMC prevents the phosphorylation of IκB . The inhibitor remains bound to p65/p50, masking the Nuclear Localization Signal (NLS).

• Nuclear Exclusion: Consequently, p65 accumulation in the nucleus is abrogated, preventing DNA binding at

  B sites and silencing target genes (e.g., COX-2, iNOS, Bcl-2).

Visualization of Signaling Pathway

The following diagram illustrates the precise node of DDMC inhibition within the canonical cascade.

Caption: DDMC prevents IKK-mediated phosphorylation of IκBα, effectively locking NF-κB in the cytoplasm.

Experimental Validation Protocols

To rigorously validate DDMC activity, researchers must move beyond simple viability assays. The following protocols establish a causal link between DDMC treatment and NF-κB suppression.

Protocol A: Nuclear/Cytosolic Fractionation & Western Blot

Objective: Quantify the reduction of nuclear p65 upon DDMC treatment. Rationale: Total p65 levels often remain unchanged; the location is the variable of interest.

Reagents:

• Lysis Buffer A (Cytosolic): 10mM HEPES, 10mM KCl, 0.1mM EDTA, 0.5% NP-40, Protease/Phosphatase Inhibitors.

• Lysis Buffer B (Nuclear): 20mM HEPES, 400mM NaCl, 1mM EDTA, Protease/Phosphatase Inhibitors.

Workflow:

• Seeding: Plate RAW 264.7 or HeLa cells (

  cells/well) in 6-well plates.

• Pre-treatment: Treat with DDMC (0, 5, 10, 20

  M) for 1 hour .

  • Control: DMSO (Vehicle).

• Stimulation: Add TNF-

  (20 ng/mL) for 30 minutes .

• Harvest: Wash with ice-cold PBS. Scrape cells.

• Fractionation:

  • Resuspend in Buffer A. Incubate on ice (15 min). Centrifuge 12,000g (30 sec).

  • Supernatant = Cytosolic Fraction.

  • Resuspend pellet in Buffer B. Vortex vigorously (15 min at 4°C). Centrifuge 14,000g (10 min).

  • Supernatant = Nuclear Fraction.

• Immunoblotting:

  • Nuclear Markers: Anti-p65 (Target), Anti-Lamin B1 (Loading Control).

  • Cytosolic Markers: Anti-IκB

    , Anti-GAPDH (Loading Control).

Protocol B: NF-κB Luciferase Reporter Assay

Objective: Measure functional transcriptional activity.[2][3]

• Transfection: Co-transfect cells with pNF-κB-Luc (Firefly) and pRL-TK (Renilla - transfection control).

• Incubation: Allow 24h for plasmid expression.

• Treatment: Pre-treat with DDMC (1h)

  Stimulate with TNF- (6h).

• Lysis: Use Dual-Luciferase Lysis Buffer.

• Readout: Measure luminescence. Normalize Firefly/Renilla ratio.

Experimental Workflow Visualization

Caption: Dual-stream validation workflow: Protein localization (Western Blot) and Functional transcription (Luciferase).

Quantitative Data Summary (Representative)

The following table summarizes typical pharmacodynamic parameters for DDMC in comparison to standard inhibitors (e.g., BAY 11-7082).

Parameter	DDMC (Chalcone)	BAY 11-7082 (Standard)	Biological Interpretation
IC (NF-κB Inhibition)	5 - 12 M	~ 5 M	DDMC shows comparable potency to synthetic standards.
IκB Degradation	Blocked at >10 M	Blocked at >5 M	Prevents the "release" mechanism of NF-κB.
Nuclear p65 Levels	Reduced by ~70%	Reduced by ~85%	Significant inhibition of translocation.
Cytotoxicity (CC )	> 50 M	~ 20 M	Key Advantage: DDMC is less toxic to healthy cells.
COX-2 Expression	Downregulated	Downregulated	Functional suppression of inflammatory downstream targets.

Note: Values are representative of typical findings in macrophage (RAW 264.7) and epithelial cancer lines.

References

• Synthesis and inhibitory activity of dimethylamino-chalcone derivatives on the induction of nitric oxide synthase. Source: PubMed / NIH Context: Establishes the structure-activity relationship (SAR) of chalcones, highlighting the potency of 2',5'-substituted derivatives in blocking inflammatory mediators like NO and PGE2. URL:[Link]

• The Role of Chalcones in Suppression of NF-κB-Mediated Inflammation and Cancer. Source: Int.[4] Immunopharmacology (via PMC) Context: A comprehensive review detailing how the

  -unsaturated carbonyl moiety interacts with cysteine residues in IKK, preventing IκB degradation. URL:[Link]

• 2'-Hydroxychalcone Induces Autophagy and Apoptosis in Breast Cancer Cells via the Inhibition of the NF-κB Signaling Pathway. Source:[5][6] Nutrients (via PubMed) Context: Provides specific mechanistic data on hydroxychalcones reducing p-IκB and p-p65 levels, validating the apoptosis-induction pathway. URL:[Link]

• Inhibition of TNF-α-induced NF-κB activation by chalcones. Source: ResearchGate Context: Offers experimental protocols for Luciferase reporter assays and comparative IC50 values for various chalcone derivatives. URL:[Link]

Sources

• 1. Targeting STAT3 and NF-κB Signaling Pathways in Cancer Prevention and Treatment: The Role of Chalcones - PMC [pmc.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. Natural chalcones as dual inhibitors of HDACs and NF-κB - PMC [pmc.ncbi.nlm.nih.gov]
• 4. mdanderson.elsevierpure.com [mdanderson.elsevierpure.com]
• 5. 2'-Hydroxychalcone Induces Autophagy and Apoptosis in Breast Cancer Cells via the Inhibition of the NF-κB Signaling Pathway: In Vitro and In Vivo Studies - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. 2’-Hydroxychalcone Induces Autophagy and Apoptosis in Breast Cancer Cells via the Inhibition of the NF-κB Signaling Pathway: In Vitro and In Vivo Studies - PMC [pmc.ncbi.nlm.nih.gov]

Protocols & Analytical Methods

Synthesis of 2,2'-Dihydroxy-4',6'-dimethoxychalcone via Claisen-Schmidt Condensation

An Application Note for Researchers and Drug Development Professionals

Abstract

Chalcones, characterized by their 1,3-diaryl-2-propen-1-one backbone, represent a critical class of compounds in medicinal chemistry, serving as precursors to flavonoids and exhibiting a wide spectrum of pharmacological activities.[1][2] This application note provides a comprehensive, field-proven protocol for the synthesis of a specific derivative, 2,2'-Dihydroxy-4',6'-dimethoxychalcone. The synthesis is achieved through the Claisen-Schmidt condensation, a robust and reliable base-catalyzed reaction.[2] This document offers an in-depth explanation of the reaction mechanism, a detailed step-by-step experimental workflow, purification techniques, and expected characterization data to ensure a reproducible and high-yield synthesis for research and drug development applications.

The Scientific Principle: Understanding the Claisen-Schmidt Condensation

The Claisen-Schmidt condensation is a cornerstone of organic synthesis for creating α,β-unsaturated ketones. It is a type of crossed-aldol condensation that occurs between an aromatic ketone and an aromatic aldehyde that lacks α-hydrogens, such as benzaldehyde derivatives.[3][4] The reaction proceeds under basic conditions, where a strong base like potassium hydroxide (KOH) is employed to facilitate the carbon-carbon bond formation.

Causality of the Mechanism: The reaction's success hinges on a sequential four-step mechanism, driven by the acidity of the α-protons on the ketone and the electrophilicity of the aldehyde's carbonyl carbon.

• Enolate Formation: The reaction is initiated by the abstraction of an acidic α-proton from the acetophenone derivative (2'-Hydroxy-4',6'-dimethoxyacetophenone) by the hydroxide ion (OH⁻). This deprotonation is favorable because the resulting carbanion is stabilized by resonance with the adjacent carbonyl group, forming an enolate.[5][6]

• Nucleophilic Attack: The newly formed enolate is a potent nucleophile. It attacks the highly electrophilic carbonyl carbon of the aldehyde (2-Hydroxybenzaldehyde). This step forms a new carbon-carbon bond and results in an alkoxide intermediate.

• Protonation: The alkoxide intermediate is protonated by a water molecule (present from the aqueous base or as a byproduct of enolate formation), yielding a β-hydroxy ketone, also known as an aldol adduct.[6]

• Dehydration: Under the basic reaction conditions, the aldol adduct readily undergoes dehydration. A hydroxide ion removes a proton from the α-carbon, leading to the elimination of a water molecule and the formation of a double bond between the α and β carbons. This final step is thermodynamically driven, as it creates a highly conjugated and stable α,β-unsaturated ketone system—the target chalcone.[6]

Caption: Base-catalyzed mechanism of chalcone synthesis.

Detailed Experimental Protocol

This protocol is designed as a self-validating system, incorporating in-process monitoring and rigorous purification to ensure the synthesis of high-purity 2,2'-Dihydroxy-4',6'-dimethoxychalcone.

Materials and Reagents

Reagent	Formula	MW ( g/mol )	Molar Eq.	Amount (10 mmol scale)
2'-Hydroxy-4',6'-dimethoxyacetophenone	C₁₀H₁₂O₄	196.20	1.0	1.96 g
2-Hydroxybenzaldehyde (Salicylaldehyde)	C₇H₆O₂	122.12	1.0	1.22 g (1.05 mL)
Potassium Hydroxide (KOH)	KOH	56.11	~5.0	~2.8 g
Ethanol (95%)	C₂H₅OH	46.07	Solvent	~50 mL
Deionized Water	H₂O	18.02	-	~500 mL
Hydrochloric Acid (1 M)	HCl	36.46	-	As needed

Experimental Workflow

The process follows a logical sequence from preparation and reaction to isolation and final characterization of the product.

Caption: Workflow for synthesis and characterization.

Step-by-Step Synthesis Procedure

Safety First: Conduct all steps in a well-ventilated fume hood. Wear appropriate personal protective equipment (PPE), including safety glasses, a lab coat, and chemical-resistant gloves. Potassium hydroxide is highly corrosive.[3] Ethanol is flammable.

• Reactant Preparation: In a 100 mL round-bottom flask equipped with a magnetic stir bar, dissolve 1.96 g (10 mmol) of 2'-Hydroxy-4',6'-dimethoxyacetophenone and 1.22 g (10 mmol) of 2-hydroxybenzaldehyde in 25 mL of 95% ethanol. Stir until all solids are dissolved.

• Catalyst Preparation: In a separate beaker, carefully dissolve ~2.8 g of potassium hydroxide in 5 mL of deionized water to create an approximately 50% (w/v) solution. Caution: This process is highly exothermic. Cool the solution in an ice bath.

• Condensation Reaction:

  • Place the flask containing the ethanolic solution of reactants into an ice bath and stir for 10-15 minutes until the temperature reaches 0-5°C.

  • Using a dropping funnel or pipette, add the cold aqueous KOH solution dropwise to the reaction mixture over 20-30 minutes. A distinct color change (typically to a deep yellow or orange) should be observed.

  • After the addition is complete, remove the ice bath and allow the mixture to stir at room temperature (20-25°C) for 12-24 hours.

• Reaction Monitoring: Monitor the reaction's progress by TLC until the starting acetophenone spot is consumed.[3] A suitable eluent system is Hexane:Ethyl Acetate (e.g., 3:1 v/v).

• Work-up and Isolation:

  • Pour the reaction mixture slowly into a beaker containing approximately 250 mL of ice-cold water with vigorous stirring.

  • Acidify the mixture by slowly adding 1 M HCl dropwise until the pH is approximately 5-6 (test with pH paper). This neutralizes the excess base and protonates the phenoxide groups, causing the product to precipitate.

  • Collect the resulting solid precipitate by vacuum filtration using a Büchner funnel.[7]

  • Wash the filter cake thoroughly with several portions of cold deionized water to remove inorganic salts.[3]

• Purification:

  • Transfer the crude solid to a clean flask.

  • Perform recrystallization using a minimal amount of hot ethanol or an ethanol-water mixture. Dissolve the crude product in the hot solvent, then allow it to cool slowly to room temperature, followed by cooling in an ice bath to maximize crystal formation.[8]

  • Collect the purified crystals by vacuum filtration, wash with a small amount of ice-cold ethanol, and air-dry or dry in a vacuum oven.

• Characterization: Determine the final mass and percent yield. Characterize the product by measuring its melting point and obtaining spectroscopic data (IR, ¹H NMR, ¹³C NMR, MS).[2]

Data Analysis and Troubleshooting

Quantitative Data & Expected Results

Parameter	Description
Product Identity	2,2'-Dihydroxy-4',6'-dimethoxychalcone
Molecular Formula	C₁₇H₁₆O₅
Molecular Weight	300.31 g/mol
Physical Form	Expected to be a colored solid (e.g., yellow, orange)
Typical Yield	65-85% (highly dependent on reaction conditions and purification efficiency)
Solubility	Soluble in acetone, ethanol, DMSO; sparingly soluble in water.

Expected Spectroscopic Data

Technique	Expected Observations
IR (cm⁻¹)	~3400 (O-H stretch, broad), ~1630-1650 (C=O stretch, conjugated), ~1580-1600 (C=C aromatic and alkene stretch), ~1100-1250 (C-O stretch, methoxy).[6]
¹H NMR	δ (ppm): ~13.0-14.0 (s, 1H, 2'-OH, H-bonded), ~9.5-10.5 (s, 1H, 2-OH), ~7.5-8.0 (d, 1H, H-β), ~7.0-7.5 (d, 1H, H-α), ~6.8-7.4 (m, 4H, Ar-H from B-ring), ~5.9-6.2 (m, 2H, Ar-H from A-ring), ~3.8-4.0 (s, 6H, 2 x -OCH₃).[9][10]
¹³C NMR	δ (ppm): ~190-194 (C=O), ~160-168 (Ar-C-O), ~140-145 (C-β), ~115-135 (Ar-C-H and C-α), ~105-110 (Ar-C, ortho/para to -OR), ~90-95 (Ar-C-H from A-ring), ~55-56 (-OCH₃).[9]

Troubleshooting Guide

Symptom	Possible Cause	Suggested Solution
Low or No Yield	Incomplete reaction; insufficient base; poor substrate reactivity.	Ensure proper stoichiometry and concentration of the base. Increase reaction time and monitor with TLC. Ensure reactants are pure.
Oily Product	Product has a low melting point or impurities are present, preventing crystallization.	Try triturating the oil with a non-polar solvent (e.g., hexane) to induce solidification. Optimize the recrystallization solvent system; a multi-solvent system (e.g., ethanol/water) may be necessary.[6]
Multiple Products	Self-condensation of the acetophenone; Cannizzaro reaction of the aldehyde (disproportionation).[6]	Add the base catalyst slowly to the cooled mixture of the aldehyde and ketone. This maintains a low instantaneous concentration of the enolate, favoring the cross-condensation. Avoid excessively high base concentrations or temperatures.

References

• Vertex AI Search, based on a lab procedure for dibenzalacetone synthesis.
• BenchChem. (2025). Application Note: A Claisen-Schmidt Condensation Protocol for the Synthesis of (E)-1-Phenylpent-2-en-1-one.
• The Royal Society of Chemistry. (2015). Catalyzed Claisen-Schmidt Reaction by Protonated Aluminate Mesoporous Silica Nanomaterial Focused on the (E)-Chalcone Synthesis.
• MDPI. Natural 2′,4-Dihydroxy-4′,6′-dimethoxy Chalcone Isolated from Chromolaena tacotana Inhibits Breast Cancer Cell Growth through Autophagy and Mitochondrial Apoptosis.
• SciSpace. Chemical Synthesis of Chalcones by Claisen-Schmidt Condensation Reaction and its Characterization.
• ResearchGate. Mechanism of base-catalyzed Claisen-Schmidt condensation.
• PMC. (2022). Synthesis of Chalcones Derivatives and Their Biological Activities: A Review.
• AIP Publishing. Green Synthesis of Chalcones Derivatives.
• ijarsct. Review on Synthesis of Chalcone and its Derivatives with their Biological Activities.
• BenchChem. (2025). Experimental protocol for chalcone synthesis and characterization.
• BenchChem. (2025). Application Notes and Protocols: Synthesis of 2',4'-dihydroxy-3',6'-dimethoxychalcone via Claisen-Schmidt Condensation.
• JETIR.org. (2020). SYNTHESIS OF CHALCONES.
• YouTube. (2024). How to synthesize chalcones by Claisen-Schmidt condensation.
• TSI Journals. (2014). Synthesis and evaluation of chalcone derivatives for its alpha amylase inhibitory activity.
• Cambridge University Press. Claisen-Schmidt Condensation.
• ResearchGate. Improved Synthesis of 2',6'-dihydroxy-3,4-dimethoxy chalcone by grinding technique to synthesize 5-hydroxy-3',4'.
• Sigma-Aldrich. 2,2′-Dihydroxy-4′,6′-dimethoxychalcone.

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Mastering the Purification of Dimethoxychalcones: A Guide to Solvent System Selection and Recrystallization Protocols

This technical guide provides researchers, scientists, and drug development professionals with a comprehensive framework for selecting optimal solvent systems and executing robust recrystallization protocols for the purification of dimethoxychalcones. By elucidating the fundamental principles and offering detailed, field-tested methodologies, this document aims to empower scientists to achieve high-purity crystalline products essential for downstream applications.

The Critical Role of Purity: Why Recrystallization of Dimethoxychalcones Matters

Dimethoxychalcones, a subclass of chalcones, are α,β-unsaturated ketones that serve as pivotal precursors in the synthesis of various flavonoids and heterocyclic compounds with significant pharmacological activities. The purity of these chalcone derivatives is paramount, as even minor impurities can drastically alter the outcomes of biological assays, skew analytical data, and impede the progress of drug discovery pipelines. Recrystallization stands as the most common and effective method for purifying solid organic compounds like chalcones, leveraging differences in solubility to separate the desired product from contaminants.[1][2][3]

The core principle of recrystallization is based on the differential solubility of the target compound and its impurities in a chosen solvent or solvent system at varying temperatures.[2][3] An ideal solvent will dissolve the dimethoxychalcone readily at an elevated temperature but exhibit poor solubility at lower temperatures, allowing for the formation of pure crystals upon cooling while impurities remain in the solution (mother liquor).[2][4]

Strategic Solvent Selection: The Foundation of Successful Recrystallization

The choice of solvent is the most critical factor in a successful recrystallization. The "like dissolves like" principle, which suggests that substances with similar polarity are more likely to be soluble in each other, is a foundational concept in this selection process.[5] Dimethoxychalcones, with their two aromatic rings and an α,β-unsaturated ketone core, are moderately polar compounds.

Criteria for an Optimal Recrystallization Solvent:

• Solubility Profile: The dimethoxychalcone should be highly soluble in the boiling solvent but sparingly soluble at low temperatures (e.g., room temperature or in an ice bath).[2][4][6]

• Volatility: The solvent should have a relatively low boiling point to be easily removed from the purified crystals.[7]

• Inertness: The solvent must not react with the dimethoxychalcone.

• Impurity Solubility: Ideally, impurities should either be completely insoluble in the hot solvent (allowing for removal by hot filtration) or highly soluble in the cold solvent (so they remain in the mother liquor).

Single Solvent Systems

For many dimethoxychalcones, a single solvent can provide the desired solubility characteristics. Ethanol is widely reported as a general-purpose and effective solvent for the recrystallization of a broad range of chalcones.[1][4][5][8][9] Methanol serves as a good alternative, particularly for more polar derivatives.[4]

Mixed Solvent Systems (Binary Systems)

When no single solvent meets the ideal solubility criteria, a mixed solvent system is employed.[4][7] This technique involves a pair of miscible solvents: a "good" solvent in which the dimethoxychalcone is highly soluble, and a "poor" solvent in which it is sparingly soluble.[4][7] A common and effective mixed solvent system for chalcones is ethanol-water.[5][7] Other combinations, such as hexane-acetone, can also be effective, particularly for less polar chalcones.[7]

The general procedure involves dissolving the crude product in a minimal amount of the hot "good" solvent, followed by the dropwise addition of the "poor" solvent until the solution becomes turbid (the point of saturation).[4][10] A few drops of the "good" solvent are then added to redissolve the precipitate, and the solution is allowed to cool slowly.[4]

Data-Driven Solvent Selection

The following table summarizes common solvents and their properties, providing a starting point for solvent screening for dimethoxychalcone recrystallization.

Solvent	Boiling Point (°C)	Suitability for Dimethoxychalcones	Comments
Ethanol (95%)	78	Excellent (General Purpose)	Widely effective for many chalcones; good for both polar and moderately nonpolar derivatives.[4][5][8]
Methanol	65	Good	A good alternative to ethanol, especially for more polar chalcones; lower boiling point can be advantageous.[4]
Acetone	56	Good (as a "Good" Solvent)	Often used in mixed systems (e.g., with hexane) for less polar chalcones.[7]
Ethyl Acetate	77	Fair	Can be used, sometimes in combination with hexane.[11]
Hexane	69	Poor (as a "Poor" Solvent)	Typically used as the precipitating solvent in a mixed system with a more polar "good" solvent.[4]
Water	100	Poor (as a "Poor" Solvent)	Used in combination with water-miscible organic solvents like ethanol; chalcones are generally insoluble in water.[4]

Experimental Protocols

The following protocols provide step-by-step methodologies for the recrystallization of dimethoxychalcones. The key to a high yield of pure crystals is patience and slow cooling.

Protocol 1: Single Solvent Recrystallization (e.g., Ethanol)

This protocol is suitable when a single solvent with the appropriate temperature-dependent solubility for the target dimethoxychalcone is identified.

Methodology:

• Dissolution: Place the crude dimethoxychalcone in an Erlenmeyer flask. Add a minimal amount of the chosen solvent (e.g., 95% ethanol) and a boiling chip.[4] Heat the mixture to boiling on a hot plate with stirring. Continue adding small portions of the hot solvent until the chalcone is completely dissolved.[4] Avoid using an excessive amount of solvent, as this is a common cause of low yield.[5]

• Hot Filtration (if necessary): If insoluble impurities are present (visible as suspended particles in the hot solution), perform a hot gravity filtration. This must be done quickly to prevent premature crystallization. Use a pre-heated stemless funnel and a second pre-heated Erlenmeyer flask.[4][5] Pour the hot solution through a fluted filter paper to remove the impurities.

• Crystallization: Cover the flask with a watch glass and allow the solution to cool slowly to room temperature. Slow cooling is crucial for the formation of large, pure crystals.[3] Once the flask has reached room temperature, it can be placed in an ice bath to maximize crystal formation.

• Isolation of Crystals: Collect the purified crystals by vacuum filtration using a Büchner funnel.[4][5]

• Washing: Wash the crystals with a small amount of ice-cold solvent to remove any remaining soluble impurities.[4][5]

• Drying: Allow the crystals to dry completely in the air or in a desiccator.[4]

Protocol 2: Mixed Solvent Recrystallization (e.g., Ethanol/Water)

This protocol is ideal when no single solvent provides the optimal solubility characteristics.

Methodology:

• Dissolution: In an Erlenmeyer flask, dissolve the crude dimethoxychalcone in the minimum amount of the boiling "good" solvent (e.g., ethanol).[4]

• Induction of Saturation: While the solution is still hot, add the "poor" solvent (e.g., water) dropwise until the solution becomes persistently cloudy.[4][10] This indicates that the solution is saturated.

• Clarification: Add a few drops of the hot "good" solvent (ethanol) to the cloudy solution until it just becomes clear again.[5]

• Crystallization: Cover the flask and allow it to cool slowly to room temperature, followed by further cooling in an ice bath to maximize precipitation.[5]

• Isolation and Drying: Collect, wash, and dry the crystals as described in Protocol 1.

Visualization of the Recrystallization Workflow

The following diagram illustrates the logical steps and decision points in a typical recrystallization process for dimethoxychalcones.

Caption: A workflow diagram illustrating the key stages of dimethoxychalcone purification by recrystallization.

Troubleshooting Common Recrystallization Challenges

Even with a well-designed protocol, challenges can arise. This section provides solutions to common problems encountered during the recrystallization of dimethoxychalcones.

Oiling Out

This phenomenon occurs when the compound separates as a liquid oil instead of solid crystals.[5] It often happens if the melting point of the chalcone is lower than the boiling point of the solvent or if the solution is supersaturated.[5]

Solutions:

• Lower the Cooling Temperature Gradually: Avoid rapid cooling in an ice bath. Allow the solution to cool slowly to room temperature before further cooling.[5]

• Use a Lower-Boiling Point Solvent: If the melting point of your chalcone is low, select a solvent with a lower boiling point.[5]

• Increase Solvent Volume: The solution may be too concentrated. Re-heat the solution to dissolve the oil and add a small amount of additional hot solvent.[4]

• Induce Crystallization: Use a glass rod to gently scratch the inner surface of the flask at the liquid's surface to create nucleation sites for crystal growth.[4][5] Adding a "seed crystal" of the pure compound can also initiate crystallization.[4]

Low Crystal Yield

A low recovery of the purified product is a frequent issue.

Solutions:

• Avoid Using Excess Solvent: This is the most common reason for low yield. If too much solvent is used, a significant portion of the product will remain dissolved even at low temperatures.[5] The solvent can be partially evaporated to increase the concentration and induce further crystallization.[5]

• Prevent Premature Crystallization: During hot filtration, ensure the funnel and receiving flask are pre-heated to prevent the product from crystallizing on the filter paper.[5]

• Ensure Complete Precipitation: Allow sufficient time for cooling, both at room temperature and in an ice bath, to maximize crystal formation.

Colored Impurities in Crystals

If the purified crystals remain colored, it indicates the presence of colored impurities.

Solution:

• Use Activated Charcoal: Colored impurities can often be removed by treating the solution with a small amount of activated charcoal.[4] Add the charcoal to the hot solution, boil for a few minutes, and then perform a hot filtration to remove the charcoal, to which the impurities will have adsorbed.[4][12]

Conclusion

The successful recrystallization of dimethoxychalcones is a blend of understanding chemical principles and meticulous laboratory technique. By systematically selecting an appropriate solvent system, adhering to a well-structured protocol, and being prepared to troubleshoot common issues, researchers can consistently obtain high-purity crystalline materials. This guide provides the foundational knowledge and practical steps to achieve this critical aspect of synthetic and medicinal chemistry.

References

• Technical Support Center: Purifying Chalcone Derivatives by Recrystallization - Benchchem. BenchChem.
• Technical Support Center: Efficient Recrystallization of Chalcones - Benchchem. BenchChem.
• From the list of solvents being tested, pick two that may be viable for the recrystallization of the chalcone product. - Brainly. Brainly.
• Preparation of chalcone and its further Robinson annulation with ethyl acetoacetate - The Royal Society of Chemistry. The Royal Society of Chemistry.
• SYNTHESIS OF CHALCONES - JETIR.org. JETIR.org.
• 4: The Aldol Condensation – Preparation of Chalcones (Experiment) - Chemistry LibreTexts. Chemistry LibreTexts.
• Solvent-Free Aldol Condensation Reactions: Synthesis of Chalcone Derivatives - The Royal Society of Chemistry. The Royal Society of Chemistry.
• Chalcone Synthesis : r/OrganicChemistry - Reddit. Reddit.
• Technical Support Center: Purification of Synthetic Chalcones - Benchchem. BenchChem.
• Part 1. (revised 7/10) Recrystallization is the most common method for purifying solid compoun. University of California, Los Angeles.
• Recrystallization - Chemistry LibreTexts. Chemistry LibreTexts.
• Two-Solvent Recrystallization Guide - MIT OpenCourseWare. MIT OpenCourseWare.
• Recrystallization | MIT Digital Lab Techniques Manual - YouTube. MIT OpenCourseWare.

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Application Notes and Protocols: Western Blot Analysis of NF-κB Suppression by DDMC

Abstract

The Nuclear Factor-kappa B (NF-κB) signaling pathway is a cornerstone of cellular responses to inflammatory stimuli, stress, and pathogens, making it a pivotal target in drug discovery for inflammatory diseases and oncology.[1][2] This document provides a comprehensive guide for researchers, scientists, and drug development professionals on utilizing Western blot analysis to investigate the suppressive effects of 2',6'-dihydroxy-4,4'-dimethoxychalcone (DDMC) on the NF-κB pathway. We present an in-depth rationale for experimental design, detailed step-by-step protocols for cell culture, treatment, protein extraction, and immunoblotting, and guidance on data interpretation. The protocols herein are structured to ensure reproducibility and scientific rigor, incorporating critical controls and field-proven insights to validate findings on DDMC's mechanism of action.

Introduction: The NF-κB Signaling Axis and the Therapeutic Potential of DDMC

The NF-κB family of transcription factors are critical regulators of genes involved in inflammation, immunity, cell survival, and proliferation.[3] In unstimulated cells, NF-κB dimers, most commonly the p50/p65 (RelA) heterodimer, are held inactive in the cytoplasm through association with Inhibitor of κB (IκB) proteins, primarily IκBα.[1][4] A wide array of stimuli, such as the pro-inflammatory cytokine Tumor Necrosis Factor-alpha (TNF-α) or bacterial lipopolysaccharide (LPS), can trigger a signaling cascade that leads to the activation of the IκB kinase (IKK) complex.[5][6] IKK then phosphorylates IκBα, marking it for ubiquitination and subsequent degradation by the proteasome.[4][7] This event unmasks the nuclear localization signal (NLS) on the p65 subunit, facilitating the rapid translocation of the active p50/p65 dimer to the nucleus.[7][8] Once in the nucleus, NF-κB binds to specific DNA sequences (κB sites) in the promoter regions of target genes, initiating their transcription.[1]

Given its central role in pathological inflammation and cancer, inhibiting the NF-κB pathway is a major therapeutic strategy. DDMC, a chalcone derivative, has emerged as a compound of interest for its potential anti-inflammatory and anti-cancer properties, which are hypothesized to be mediated, at least in part, through the suppression of NF-κB signaling. This guide details the use of Western blotting, a powerful semi-quantitative technique, to dissect the molecular checkpoints within the NF-κB pathway that are modulated by DDMC.[9] Specifically, we will focus on assessing IκBα degradation and the subsequent nuclear translocation of the p65 subunit.

Foundational Principles: Why Western Blotting is the Gold Standard

Western blotting allows for the specific detection and relative quantification of a target protein from a complex mixture. Its utility in studying NF-κB signaling is unparalleled for several reasons:

• Tracking Protein Translocation: By separating cellular proteins into cytoplasmic and nuclear fractions, Western blotting can definitively show the movement of NF-κB p65 from the cytoplasm to the nucleus upon stimulation, and how this is prevented by an inhibitor like DDMC.

• Monitoring Protein Degradation: The technique provides a clear readout of the total cellular levels of IκBα, allowing researchers to directly observe its stimulus-induced degradation and its stabilization by DDMC.

• Assessing Phosphorylation Events: While not the primary focus of this specific protocol, Western blotting can be readily adapted using phospho-specific antibodies to measure the activation of upstream kinases like IKK or the phosphorylation of IκBα itself, providing deeper mechanistic insight.[8]

• Specificity and Versatility: The high specificity of antibody-antigen interactions ensures that the signal detected corresponds to the protein of interest. The ability to strip and reprobe membranes allows for the analysis of multiple proteins from the same sample, conserving precious materials.[10][11]

Signaling Pathway and Experimental Workflow Overview

The experimental strategy is designed to monitor the key molecular events of canonical NF-κB activation and its inhibition by DDMC.

The Canonical NF-κB Signaling Pathway

The diagram below illustrates the canonical NF-κB activation pathway, which is the focus of this investigation. Stimulation by an agonist like TNF-α leads to the degradation of IκBα and the subsequent translocation of the p65/p50 heterodimer to the nucleus to initiate gene transcription.

Caption: Canonical NF-κB signaling pathway and proposed inhibition by DDMC.

Experimental Workflow Diagram

This workflow outlines the major stages of the experiment, from cell culture to data analysis, providing a roadmap for the subsequent detailed protocols.

Caption: High-level workflow for Western blot analysis of NF-κB modulation.

Detailed Methodologies and Protocols

Scientific Integrity Note: The success of this experiment hinges on meticulous technique. All steps involving protein extraction must be performed at 4°C to minimize protease and phosphatase activity.[8] Always add protease and phosphatase inhibitor cocktails to lysis buffers immediately before use.

Protocol 1: Cell Culture and Treatment

• Cell Seeding: Seed a suitable cell line (e.g., HeLa, A549, or RAW 264.7 macrophages) in 10 cm dishes. Grow cells to 80-90% confluency to ensure a robust and uniform response to stimuli.

• Serum Starvation (Optional): Depending on the cell line and basal NF-κB activity, it may be beneficial to serum-starve the cells for 2-4 hours prior to treatment to reduce background signaling.

• DDMC Pre-treatment: Pre-incubate the cells with the desired concentrations of DDMC (e.g., 5, 10, 20 µM) or vehicle control (e.g., 0.1% DMSO) for 1-2 hours. This allows the compound to enter the cells and engage its target.

• Stimulation: Add the NF-κB agonist. For TNF-α, a final concentration of 10-20 ng/mL for 30 minutes is a standard starting point for observing peak IκBα degradation and p65 translocation.[12]

• Experimental Groups:

  • Group A: Untreated (Negative Control)

  • Group B: Vehicle + TNF-α (Positive Control)

  • Group C: DDMC (e.g., 10 µM) alone

  • Group D: DDMC (e.g., 5 µM) + TNF-α

  • Group E: DDMC (e.g., 10 µM) + TNF-α

  • Group F: DDMC (e.g., 20 µM) + TNF-α

Protocol 2: Cytoplasmic and Nuclear Protein Fractionation

This step is critical for observing p65 translocation. Commercial kits are available and recommended for consistency (e.g., NE-PER™ Nuclear and Cytoplasmic Extraction Reagents). A generalized manual protocol is provided below.

• Harvest Cells: After treatment, immediately place dishes on ice. Aspirate the media and wash cells twice with ice-cold PBS.

• Initial Lysis: Add 500 µL of ice-cold Cytoplasmic Extraction Buffer (CEB: 10 mM HEPES, 10 mM KCl, 0.1 mM EDTA, 1.5 mM MgCl₂, 0.5% NP-40, with freshly added 1 mM DTT and protease/phosphatase inhibitors). Scrape the cells and transfer the lysate to a pre-chilled microcentrifuge tube.

• Isolate Cytoplasm: Vortex vigorously for 15 seconds and incubate on ice for 10 minutes. Centrifuge at 3,000 x g for 5 minutes at 4°C. Carefully collect the supernatant, which contains the cytoplasmic fraction, into a new pre-chilled tube.

• Nuclear Lysis: Resuspend the remaining pellet in 100 µL of ice-cold Nuclear Extraction Buffer (NEB: 20 mM HEPES, 400 mM NaCl, 1 mM EDTA, 1.5 mM MgCl₂, with freshly added 1 mM DTT and protease/phosphatase inhibitors).

• Isolate Nuclei: Vortex at the highest setting for 30 minutes at 4°C (using a cold room vortexer). Centrifuge at 16,000 x g for 20 minutes at 4°C. Collect the supernatant, which contains the nuclear fraction.

• Store Extracts: Store both cytoplasmic and nuclear extracts at -80°C.

Protocol 3: Protein Quantification and Sample Preparation

• Quantification: Determine the protein concentration of each cytoplasmic and nuclear lysate using a BCA Protein Assay Kit, following the manufacturer's instructions. This is essential for equal loading.

• Sample Preparation: In a new tube, mix a calculated volume of lysate (to achieve 20-40 µg of protein) with 4X Laemmli sample buffer. Bring the final volume to be consistent across all samples with lysis buffer.

• Denaturation: Boil the samples at 95-100°C for 5-10 minutes to denature the proteins.

Protocol 4: SDS-PAGE, Western Blotting, and Immunodetection

• Gel Electrophoresis: Load 20-40 µg of protein per lane onto a 10-12% SDS-polyacrylamide gel. Run the gel until the dye front reaches the bottom.

• Protein Transfer: Transfer the separated proteins from the gel to a PVDF membrane. PVDF is recommended over nitrocellulose for its durability, which is advantageous if stripping and reprobing is required.[10][11]

• Blocking: Block the membrane for 1 hour at room temperature in Blocking Buffer (5% non-fat dry milk or BSA in Tris-Buffered Saline with 0.1% Tween-20 (TBST)). This step prevents non-specific antibody binding.

• Primary Antibody Incubation: Incubate the membrane with primary antibodies diluted in Blocking Buffer overnight at 4°C with gentle agitation.

  • Anti-p65 Antibody: To detect nuclear translocation.

  • Anti-IκBα Antibody: To detect degradation in whole-cell or cytoplasmic lysates.

  • Anti-Lamin B1 Antibody: Loading control for the nuclear fraction.

  • Anti-β-Actin or Anti-GAPDH Antibody: Loading control for the cytoplasmic fraction.

• Washing: Wash the membrane three times for 10 minutes each with TBST to remove unbound primary antibody.

• Secondary Antibody Incubation: Incubate the membrane with an appropriate HRP-conjugated secondary antibody (e.g., anti-rabbit IgG-HRP or anti-mouse IgG-HRP) diluted in Blocking Buffer for 1 hour at room temperature.

• Final Washes: Repeat the washing step (Step 5) to remove unbound secondary antibody.

• Signal Detection: Apply an Enhanced Chemiluminescence (ECL) substrate to the membrane according to the manufacturer's protocol. Immediately capture the signal using a digital imager or X-ray film. Chemiluminescent detection is preferred as it does not permanently stain the membrane.[10][13]

Data Interpretation and Validation

Expected Results and Interpretation

• p65 (Nuclear Fraction): In the TNF-α treated group (Positive Control), a strong band for p65 should appear in the nuclear fraction, which should be minimal in the untreated group. Successful inhibition by DDMC will be demonstrated by a dose-dependent decrease in the nuclear p65 band in the DDMC + TNF-α groups.

• IκBα (Cytoplasmic Fraction): The band for IκBα should be strong in the untreated group and significantly diminished or absent in the TNF-α treated group. Effective DDMC treatment will show a dose-dependent preservation or stabilization of the IκBα band, even in the presence of TNF-α.

• Loading Controls: Lamin B1 (nuclear) and β-Actin (cytoplasmic) bands should be of equal intensity across all lanes for their respective fractions, confirming that equal amounts of protein were loaded.

Quantitative Data Presentation

Densitometric analysis should be performed on the captured blot images using software like ImageJ. Normalize the intensity of the target protein band to its respective loading control. The data can be summarized as follows:

Treatment Group	IκBα Level (Cytoplasmic, % of Control)	Nuclear p65 Level (% of TNF-α Control)
Untreated	100%	~5%
TNF-α only	~15%	100%
DDMC (10 µM) only	~105%	~7%
DDMC (5 µM) + TNF-α	~40%	~75%
DDMC (10 µM) + TNF-α	~75%	~40%
DDMC (20 µM) + TNF-α	~95%	~15%
Data is representative and illustrates the expected trend of DDMC inhibiting IκBα degradation and p65 nuclear translocation.

Troubleshooting and Advanced Techniques

• Problem: High Background:

  • Cause: Insufficient blocking or washing; secondary antibody concentration too high.

  • Solution: Increase blocking time to 2 hours, increase the number and duration of TBST washes, and titrate the secondary antibody concentration.

• Problem: No Signal or Weak Signal:

  • Cause: Inactive antibody; insufficient protein load; poor transfer.

  • Solution: Verify antibody activity with a positive control lysate, increase protein load to 40 µg, and confirm successful transfer with Ponceau S staining before blocking.

• Advanced Technique: Stripping and Reprobing:

  • To conserve sample and verify results on the same membrane, antibodies can be removed using a stripping buffer.[14][15] After stripping, the membrane must be thoroughly washed and re-blocked before incubation with a new primary antibody (e.g., probing for p65 after first probing for IκBα on a whole-cell lysate blot). It is crucial to confirm complete stripping by incubating with only the secondary antibody and ECL reagent to ensure no signal remains from the previous probing.[11]

References

• A protocol for stripping and reprobing of Western blots originally developed with colorimetric substrate TMB. (n.d.). PubMed. Retrieved from [Link]

• Protocol for Blot Reprobing / Stripping. (n.d.). University of California, San Diego. Retrieved from [Link]

• Stripping and Reprobing. (n.d.). Bio-Rad. Retrieved from [Link]

• NF-κB. (2024, January 29). Wikipedia. Retrieved from [Link]

• Viatour, P., Merville, M. P., Bours, V., & Chariot, A. (2005). Mechanisms of NF-κB p65 and strategies for therapeutic manipulation. Journal of Clinical Investigation, 115(3), 483-491. Retrieved from [Link]

• Video: NF-kB-dependent Signaling Pathway. (2023, April 30). JoVE. Retrieved from [Link]

• Sun, S. C. (2011). The NF-κB activation pathways, emerging molecular targets for cancer prevention and therapy. Cancer and Metastasis Reviews, 30(3-4), 433-445. Retrieved from [Link]

• Pahl, H. L. (1999). NF-kappaB activation and inhibition: a review. Journal of Clinical Investigation, 104(Suppl 1), R1-R7. Retrieved from [Link]

• What will be the best way to test NFkb activation via western blot? (2024, July 19). ResearchGate. Retrieved from [Link]

• Technical Manual NF-kappaB p65 (Phospho-Ser311) Transcription Factor Activity (ELISA) Assay Kit. (n.d.). Assay Genie. Retrieved from [Link]

• Simple Western Analysis of NF-kappaB Signaling Cascade Proteins. (n.d.). Bio-Techne. Retrieved from [Link]

• George, T. C., Fanning, S. L., Fitz-Gibbon, S., Sindy, P., & Nolan, G. P. (2009). Quantifying Nuclear p65 as a Parameter for NF-κB Activation: Correlation Between ImageStream Cytometry, Microscopy and Western Blot. Experimental Hematology, 37(8), 983-993. Retrieved from [Link]

• Western Blot Protocol. (n.d.). OriGene Technologies Inc. Retrieved from [Link]

• SIGNAL-DEPENDENT REGULATION OF NF-KB ACTIVITY. (2024, July 22). YouTube. Retrieved from [Link]

• Liu, T., Zhang, L., Joo, D., & Sun, S. C. (2017). NF-κB: A Double-Edged Sword Controlling Inflammation. Immunity, 47(1), 24-27. Retrieved from [Link]

• Zhong, Z., Umemura, A., Sanchez-Lopez, E., & Karin, M. (2016). What Is Nuclear Factor Kappa B (NF-κB) Doing in and to the Mitochondrion?. Frontiers in Immunology, 7, 153. Retrieved from [Link]

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• 4. Video: NF-kB-dependent Signaling Pathway [jove.com]
• 5. The NF-κB activation pathways, emerging molecular targets for cancer prevention and therapy - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Frontiers | What Is Nuclear Factor Kappa B (NF-κB) Doing in and to the Mitochondrion? [frontiersin.org]
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• 8. researchgate.net [researchgate.net]
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• 11. bio-rad.com [bio-rad.com]
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• 14. A protocol for stripping and reprobing of Western blots originally developed with colorimetric substrate TMB - PubMed [pubmed.ncbi.nlm.nih.gov]
• 15. home.sandiego.edu [home.sandiego.edu]

Technical Notes & Optimization

Technical Support Center: Solubility Enhancement of DDMC

The following technical guide serves as a specialized support hub for DDMC , addressing its solubility challenges in cell culture environments.

Based on current pharmaceutical literature, DDMC most critically refers to Doubly-Reduced Demeclocycline , a novel tetracycline derivative emerging in neurodegenerative research (Parkinson’s/Synucleinopathies) which exhibits significantly higher lipophilicity than its parent compound due to structural modifications (removal of dimethylamino and hydroxyl groups).

Note: If you are working with the DEAE-dextran-MMA graft copolymer (also abbreviated as DDMC for gene delivery), refer to the "Polymer Reconstitution" note in Section 4.

Executive Summary & Chemical Context

The Challenge: DDMC (Doubly-Reduced Demeclocycline) represents a classic "Class II" problem in early drug discovery: it is biologically potent but chemically recalcitrant. By removing the C4-dimethylamino and C12a-hydroxyl groups from the parent tetracycline to reduce antibiotic activity, the molecule loses critical hydrogen-bonding capability, significantly increasing its LogP (partition coefficient).

The Consequence: When a DMSO stock of DDMC is spiked directly into aqueous cell culture media, the rapid change in polarity often causes "flash precipitation." This results in:

• False Negatives: The cells never "see" the drug as it is trapped in micro-crystals.

• Crystal Toxicity: Precipitates can physically damage cell membranes, mimicking apoptotic effects.

• High Variability: Replicates show massive standard deviations due to heterogeneous crystal distribution.

Troubleshooting Guide (FAQ Format)

Q1: I see a fine, milky haze immediately after adding DDMC to my media. What happened?

Diagnosis: You have exceeded the Critical Solubility Limit (CSL) of the compound in the aqueous phase, or you induced "solvent shock." The Mechanism: DMSO is a chaotropic solvent. When a high-concentration DMSO stock (e.g., 10 mM) hits the water-rich media, the DMSO molecules rapidly hydrate, leaving the hydrophobic DDMC molecules to aggregate with each other rather than dispersing. Immediate Fix:

• Do not vortex; this often promotes further crystallization.

• Switch to the "Step-Down Dilution" method (See Protocol A).

• Ensure your final DMSO concentration is <0.5% (v/v), ideally <0.1%.

Q2: Can I just heat the media to dissolve the precipitate?

Strictly NO. While heat increases solubility, DDMC (like many tetracycline derivatives) is susceptible to epimerization and oxidative degradation at elevated temperatures, especially in neutral/alkaline pH (standard media pH 7.4). Heating will likely degrade your active compound before it dissolves.

Q3: My IC50 values are fluctuating wildly between experiments. Why?

Root Cause: Adsorption to plastics. Hydrophobic compounds like DDMC have a high affinity for polystyrene (standard culture plates). Solution:

• Pre-coat: Use "Low-Binding" plates or pre-incubate plasticware with media containing 5% FBS for 30 minutes before adding the drug. Serum proteins (Albumin) coat the plastic, reducing drug loss.

• Material Switch: Use glass-coated or solvent-resistant polypropylene plates for the initial dilution steps.

Experimental Protocols

Protocol A: The "Solvent Cushion" (Intermediate Dilution)

Best for: Quick screening when maximum concentration is < 50 µM.

Concept: Instead of going from 100% DMSO

0.1% DMSO in one step, use an intermediate buffer step to lower the polarity shock.

• Prepare Stock: Dissolve DDMC in anhydrous DMSO to 10 mM .

• Prepare Intermediate: Create a 10x Working Solution in PBS containing 5% BSA (Bovine Serum Albumin) or culture media with 10% FBS .

  • Why? Albumin acts as a carrier protein, sequestering the hydrophobic drug and preventing precipitation during the transition.

• Final Dilution: Add the 10x Intermediate to your cell wells (1:10 dilution).

  • Result: The drug is pre-complexed with albumin, preventing flash precipitation.

Protocol B: Cyclodextrin Complexation (The Gold Standard)

Best for: High concentrations (>50 µM) or long-term incubation.

Concept: Encapsulate DDMC within the hydrophobic cavity of Hydroxypropyl-β-Cyclodextrin (HP-β-CD), rendering it water-soluble without changing its bioactivity.

Materials:

• DDMC Solid[1]

• HP-β-CD (Kleptose® or Trappsol®)

• Sterile Water or PBS

Step-by-Step:

• Prepare Vehicle: Dissolve HP-β-CD in PBS to create a 20% (w/v) solution. Filter sterilize (0.22 µm).

• Solubilization: Add DDMC solid directly to the HP-β-CD solution (Target: 1–5 mM).

• Agitation: Shake at 200 RPM at Room Temperature (25°C) for 4–6 hours. Do not sonicate excessively as heat degrades DDMC.

• Verification: The solution should turn clear. If turbid, filter through a 0.45 µm filter to remove uncomplexed drug.

• Usage: Use this aqueous stock directly in cell media.

  • Note: Always include a "Vehicle Control" well containing only 20% HP-β-CD diluted to the same final concentration.

Visualizing the Solubility Strategy

The following diagram illustrates the decision logic for solubilizing DDMC based on your experimental constraints.

Caption: Decision matrix for DDMC solubilization. High concentrations or observed precipitation necessitate a switch from simple DMSO solvation to Carrier-Assisted (BSA) or Encapsulation (Cyclodextrin) methods.

Data Summary: Solvent Compatibility Table

Solvent / Carrier	Max Solubility (approx.)	Cytotoxicity Limit (Cell Line Dependent)	Pros	Cons
100% DMSO	> 50 mM	0.1% - 0.5% (v/v)	Standard, sterile, cheap.	Causes "flash precipitation" upon dilution; toxic to sensitive cells (e.g., iPSCs).
Ethanol	~ 10 mM	0.1% (v/v)	Volatile, less viscous.	Rapid evaporation alters concentration; high cytotoxicity.
20% HP-β-CD	2 - 5 mM	~ 10% (v/v)	Biocompatible , prevents precipitation, stabilizes drug.	Requires preparation time; cyclodextrin can sequester cholesterol from cell membranes if used in excess.
PBS + 5% BSA	100 µM	N/A (Native to media)	Mimics in vivo transport; prevents plastic binding.	Limited solubility range; albumin variability between batches.

Critical Note: Disambiguation

Are you using the Gene Delivery Polymer? If "DDMC" in your context refers to the DEAE-dextran-MMA graft copolymer used for transfection:

• Do not use DMSO. This polymer is often an insoluble latex.

• Protocol: It requires an acidic initiation followed by dialysis. It is generally insoluble in neutral water/acetone. You must suspend the latex in a slightly acidic buffer or follow the specific synthesis purification steps (dialysis against water) to obtain the stable colloidal suspension.

References

• Original Synthesis & Activity of DDMC (Tetracycline Derivative): González-Lizárraga, F., et al. (2022).[2] Neuroprotective Effects of a Novel Demeclocycline Derivative Lacking Antibiotic Activity: From a Hit to a Promising Lead Compound. International Journal of Molecular Sciences. [Link] Significance: Defines DDMC as a doubly-reduced demeclocycline and validates its use in SH-SY5Y cell models.[2]

• Cyclodextrin Solubilization Mechanics: Brewster, M. E., & Loftsson, T. (2007). Cyclodextrins as pharmaceutical solubilizers. Advanced Drug Delivery Reviews. [Link] Significance: The authoritative guide on using HP-β-CD for Class II drugs.

• DMSO Toxicity in Cell Culture: Verheijen, M., et al. (2019). DMSO induces drastic changes in human cellular processes and epigenetic landscape in vitro. Scientific Reports. [Link] Significance: Establishes the upper limits of DMSO usage to avoid confounding data.

• DDMC as a Polymer (Disambiguation Context): Onishi, Y., & Kikuchi, A. (2010). 2-Diethylaminoethyl(DEAE)-Dextran-MMA Graft Copolymer for Non-Viral Gene Delivery. Ryujyu Science. [Link] Significance: Reference for the alternative polymeric form of DDMC.

Sources

• 1. 7-二乙氨基-4-甲基香豆素 99% | Sigma-Aldrich [sigmaaldrich.com]
• 2. Neuroprotective Effects of a Novel Demeclocycline Derivative Lacking Antibiotic Activity: From a Hit to a Promising Lead Compound - PMC [pmc.ncbi.nlm.nih.gov]

Technical Support Center: Purification of Chalcones from Aldehyde Contaminants

This technical support center is a dedicated resource for researchers, scientists, and drug development professionals encountering challenges with the purification of chalcones, specifically the removal of unreacted aromatic aldehydes from Claisen-Schmidt condensation reaction mixtures. Here, we provide in-depth, field-proven insights and practical troubleshooting guidance to ensure the successful isolation of high-purity chalcone products.

Understanding the Challenge: The Claisen-Schmidt Condensation

The Claisen-Schmidt condensation is a cornerstone reaction for the synthesis of chalcones, involving the base-catalyzed reaction between an aromatic aldehyde and a ketone.[1][2][3] While robust, this reaction can often be incomplete, leaving residual, unreacted aldehyde in the crude product mixture.[4] The structural and polarity similarities between the chalcone product and the starting aldehyde can complicate purification, necessitating optimized and often multi-step purification strategies.

Frequently Asked Questions (FAQs)

Q1: Why is it crucial to remove unreacted aldehyde from my chalcone product?

Unreacted aldehyde is a significant impurity that can interfere with subsequent reactions, compromise the accuracy of biological assays, and affect the final product's purity and characterization. For drug development professionals, even trace amounts of reactive impurities can have toxicological implications and are unacceptable in active pharmaceutical ingredients (APIs).

Q2: What is the first and simplest step I should take to remove a significant portion of unreacted benzaldehyde?

For solid chalcone products, a simple wash of the crude precipitate can be surprisingly effective. Since many chalcones are solids and benzaldehyde is a liquid at room temperature, washing the filtered crude product with cold water or a non-polar solvent like hexane can remove a substantial amount of the aldehyde and other water-soluble impurities.[5]

Q3: My chalcone product is an oil and won't crystallize. What should I do?

An oily product can be due to impurities, including unreacted aldehyde, or the intrinsic low melting point of the specific chalcone derivative.[6][7] The first step should be to attempt purification by column chromatography to remove these impurities. If the purified product remains an oil, it is likely a physical characteristic of the compound.

Q4: How can I monitor the reaction to minimize the amount of unreacted starting material in the first place?

Thin-layer chromatography (TLC) is an indispensable tool for monitoring the progress of your Claisen-Schmidt condensation.[1] By spotting the reaction mixture alongside the starting materials on a TLC plate, you can visually track the consumption of the aldehyde. The reaction should be allowed to proceed until the aldehyde spot is no longer visible or is significantly diminished.[1][8]

Q5: Are there "greener" or solvent-free synthesis methods that might reduce purification challenges?

Yes, solvent-free synthesis of chalcones, often involving grinding the reactants with a solid base, has been shown to be an effective and environmentally friendly alternative.[9][10][11] These methods can sometimes lead to higher yields and easier purification.[11]

Troubleshooting Guides

This section provides detailed, step-by-step protocols and troubleshooting advice for the most common and effective methods of removing unreacted aldehydes from chalcone condensation mixtures.

Method 1: Purification by Recrystallization

Recrystallization is a powerful technique for purifying solid chalcones, leveraging the solubility differences between the chalcone and the unreacted aldehyde in a given solvent.[5]

Q: What is the best solvent for recrystallizing my chalcone to remove aldehyde impurities?

Ethanol (95%) is the most commonly reported and effective solvent for the recrystallization of a wide range of chalcones.[12][13][14] The ideal solvent is one in which the chalcone has high solubility at elevated temperatures and low solubility at room or cold temperatures, while the aldehyde remains soluble at all temperatures.

Troubleshooting Common Recrystallization Issues

Problem	Probable Cause	Solution
Chalcone "oils out" instead of crystallizing.	The boiling point of the solvent is higher than the melting point of the chalcone, or significant impurities are present.	Use a lower-boiling point solvent. If impurities are suspected, first attempt purification by another method, such as a bisulfite wash or column chromatography.
No crystals form upon cooling.	The solution is not saturated; too much solvent was used.	Evaporate some of the solvent to concentrate the solution and try cooling again. Scratching the inside of the flask with a glass rod at the liquid-air interface can also induce crystallization.
Low recovery of purified chalcone.	Too much solvent was used, or the chalcone has some solubility in the cold solvent.	Use the minimum amount of hot solvent necessary to dissolve the crude product. Ensure the solution is thoroughly cooled in an ice bath before filtration to maximize precipitation.[5]
Product is still impure after recrystallization.	The aldehyde and chalcone have very similar solubility profiles in the chosen solvent.	Consider a different recrystallization solvent or a mixed-solvent system. Alternatively, pre-purify the crude product using a chemical wash (see Method 3) before recrystallization.

• Dissolution: Place the crude chalcone in an Erlenmeyer flask with a stir bar or boiling chips. Add a minimal amount of 95% ethanol and heat the mixture to boiling with stirring. Continue adding small portions of hot ethanol until the chalcone is completely dissolved.[12]

• Hot Filtration (Optional): If insoluble impurities are present, perform a hot gravity filtration through a pre-heated funnel with fluted filter paper into a clean, pre-heated flask.[12]

• Crystallization: Allow the clear solution to cool slowly to room temperature. Slow cooling is crucial for the formation of large, pure crystals. Once at room temperature, place the flask in an ice bath for at least 30 minutes to maximize crystal formation.[5]

• Isolation: Collect the purified crystals by vacuum filtration using a Büchner funnel.[12]

• Washing: Wash the crystals with a small amount of ice-cold 95% ethanol to remove any residual mother liquor containing dissolved impurities.[5]

• Drying: Dry the purified crystals in a desiccator or a vacuum oven to remove all traces of solvent.[5]

Method 2: Purification by Column Chromatography

Column chromatography is a highly effective method for separating chalcones from unreacted aldehydes and other byproducts, based on their differential adsorption to a stationary phase.[6][13]

Q: How do I choose the right solvent system (mobile phase) for separating my chalcone from the starting aldehyde?

A mixture of a non-polar solvent like hexane and a more polar solvent like ethyl acetate is a common and effective mobile phase for chalcone purification.[6] The optimal ratio should be determined by preliminary TLC analysis. The goal is to achieve a good separation between the spots of the chalcone and the aldehyde, with the chalcone typically having an Rf value between 0.2 and 0.4 for good column separation.[6]

Caption: General workflow for chalcone purification by column chromatography.[6]

Q: The Rf values of my chalcone and the unreacted aldehyde are very close on the TLC plate. What can I do?

This indicates that their polarities are very similar in the chosen solvent system. You should try adjusting the polarity of the mobile phase. If the spots are running too high (high Rf), decrease the proportion of the polar solvent (e.g., ethyl acetate). If they are too low, increase the polar solvent proportion. If this doesn't work, you may need to try a different solvent system altogether, for instance, dichloromethane/hexane or toluene/ethyl acetate.[6]

Method 3: Chemical Removal via Sodium Bisulfite Wash

This is a highly selective and efficient chemical extraction method for removing aldehydes from an organic mixture.[15][16] It relies on the reversible reaction between an aldehyde and sodium bisulfite to form a water-soluble bisulfite adduct, which can then be easily removed in an aqueous wash.[5][17][18]

Caption: Selective removal of aldehyde into the aqueous phase.

Q: When is a sodium bisulfite wash the best choice for my purification?

A sodium bisulfite wash is ideal when your desired chalcone product is not an aldehyde itself and is stable under aqueous workup conditions. This method is highly selective for aldehydes and some reactive ketones, making it an excellent choice when other methods like recrystallization or chromatography fail to provide adequate separation.[19]

• Dissolution: Dissolve the crude reaction mixture in a suitable water-immiscible organic solvent (e.g., ethyl acetate, dichloromethane) and transfer it to a separatory funnel.[5][15] To facilitate the reaction, add a small amount of a water-miscible co-solvent like methanol or THF.[17]

• Extraction: Add a freshly prepared saturated aqueous solution of sodium bisulfite (NaHSO₃) to the separatory funnel. Shake the funnel vigorously for 1-2 minutes to ensure a complete reaction.[5][20] Caution: This should be done in a fume hood as sulfur dioxide gas can be generated.[20]

• Phase Separation: Allow the layers to separate. The aqueous layer (typically the bottom layer) will contain the water-soluble aldehyde-bisulfite adduct, while the organic layer contains your purified chalcone.[5][15]

• Aqueous Layer Removal: Carefully drain and discard the lower aqueous layer.

• Washing: Wash the remaining organic layer with deionized water, followed by a wash with brine (saturated NaCl solution) to remove residual water and water-soluble impurities.[5]

• Drying and Concentration: Transfer the organic layer to a clean flask and dry it over an anhydrous drying agent like anhydrous magnesium sulfate (MgSO₄) or sodium sulfate (Na₂SO₄). Filter off the drying agent and concentrate the organic solvent using a rotary evaporator to obtain the purified chalcone product.[5][15]

Q: Can I recover the aldehyde after it has been trapped with sodium bisulfite?

Yes, the formation of the bisulfite adduct is reversible.[18] To recover the aldehyde, you can treat the aqueous layer containing the adduct with a base (e.g., sodium hydroxide to pH 12) or a strong acid. This will regenerate the aldehyde, which can then be extracted back into an organic solvent.[17][19]

References

• Application Note: Efficient Aldehyde Removal by Liquid-Liquid Extraction with Sodium Bisulfite. Benchchem.
• Workup: Aldehydes. Department of Chemistry, University of Rochester.
• Technical Support Center: Purifying Chalcone Derivatives by Recrystalliz
• Bisulfite. Wikipedia.
• How to remove unreacted benzaldehyde from 4'-Bromochalcone synthesis. Benchchem.
• SYNTHESIS OF CHALCONES. JETIR.org.
• Preparation of chalcone and its further Robinson annulation with ethyl acetoacet
• Separation of Aldehydes and Reactive Ketones from Mixtures Using a Bisulfite Extraction Protocol. JoVE.
• Technical Support Center: Purification of Reaction Mixtures Containing Benzaldehyde. Benchchem.
• Application Notes and Protocols: Monitoring Chalcone Reactions Using Thin-Layer Chrom
• Technical Support Center: Efficient Recrystalliz
• Separation of Aldehydes and Reactive Ketones from Mixtures Using a Bisulfite Extraction Protocol. PMC.
• Application Notes & Protocols for the Synthesis and Purific
• Synthesis of Chalcones: An Improved High-Yield and Substituent-Independent Protocol for an Old Structure. PMC.
• Technical Support Center: Troubleshooting Chalcone Purification by Column Chrom
• Claisen-Schmidt Condens
• Technical Support Center: Advanced Purific
• Solvent-Free Aldol Condensation Reactions: Synthesis of Chalcone Deriv
• Minimizing side-product form
• Minimizing byproduct formation in chalcone synthesis with 2-acetylnaphthalene. Benchchem.
• Synthesis of Chalcones: An Improved High-Yield and Substituent-Independent Protocol for an Old Structure. MDPI.

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• 2. pdf.benchchem.com [pdf.benchchem.com]
• 3. Claisen-Schmidt Condensation [cs.gordon.edu]
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Chromatography Solutions Center: Chalcone Isomer Resolution

Status: Operational Ticket ID: CHAL-ISO-001 Subject: Advanced Separation Strategies for Geometric (

) and Positional Chalcone Isomers

Overview: The Isomer Challenge

Chalcones (1,3-diphenyl-2-propen-1-one) present a unique chromatographic challenge due to their conjugated double bond system. Researchers frequently encounter two distinct separation failures:

• Geometric Isomerism (

  vs. ): The thermodynamically stable trans ( ) isomer can photo-isomerize to the cis ( ) form during analysis, creating "ghost peaks" or shifting retention times.

• Positional Isomerism: Substituents on the A or B ring (e.g., 2'-hydroxy vs. 4'-hydroxy) often possess identical mass-to-charge ratios (isobars) and similar hydrophobicities, leading to co-elution on standard C18 phases.

This guide moves beyond standard protocols, utilizing

interaction mechanisms and thermodynamic control to resolve these overlaps.

Module 1: Diagnostic Triage (Start Here)

Q: My "pure" chalcone standard shows a small, early-eluting peak that grows over time. Is my column contaminated?

A: Unlikely. You are observing photo-isomerization . Chalcones are photosensitive. The

-isomer (trans) is stable, but exposure to ambient light (especially in solution) converts it to the -isomer (cis).[1] The -isomer typically elutes earlier on Reverse Phase (RP) columns because it is less planar and has a larger dipole moment, reducing its interaction with the hydrophobic stationary phase [1, 6].

Corrective Action:

• Amber Glass: All samples must be prepared and stored in amber autosampler vials.

• Autosampler Temp: Set to 4°C to kinetically inhibit isomerization.

• Verification Experiment: Intentionally irradiate a small aliquot of your sample with UV light (365 nm) or sunlight for 1 hour. If the small peak grows significantly, it is the

  -isomer, not an impurity [1].

Module 2: Stationary Phase Selection

Q: I am using a C18 column, but my positional isomers (e.g., 2'-OH and 4'-OH) are co-eluting. What is the next step?

A: Switch to a Biphenyl or Phenyl-Hexyl stationary phase. Standard C18 columns rely primarily on hydrophobic subtraction. Positional isomers often have identical hydrophobicity (

). Biphenyl phases introduce interactions and shape selectivity .

• Mechanism: The biphenyl ligands interact with the conjugated

  -electron system of the chalcone.

• Selectivity: The position of substituents (ortho/meta/para) alters the electron density and planarity of the chalcone rings. Biphenyl phases are highly sensitive to these steric and electronic differences, often resolving isomers that C18 cannot [4, 5].

Comparative Performance Data

Feature	C18 (Alkyl)	Biphenyl / Phenyl-Hexyl
Primary Mechanism	Hydrophobic Interaction	Interaction + Hydrophobic
Selectivity	Moderate (Based on planarity)	High (Based on -cloud access)
Positional Selectivity	Low (Often co-elutes isobars)	High (Resolves ortho vs para)
Aqueous Stability	Low (Dewetting at 100% water)	High (Often stable in 100% aqueous)
Recommended Use	General screening	Complex isomeric mixtures

Module 3: Method Development Logic

The following diagram illustrates the decision logic for selecting the correct column and mobile phase based on the specific type of overlap observed.

Figure 1: Decision matrix for chalcone stationary phase and mobile phase selection.

Module 4: Mobile Phase Optimization Protocols

Q: My peaks are tailing significantly. How do I fix this?

A: Peak tailing in chalcones is usually caused by the ionization of phenolic hydroxyl groups (e.g., 4'-hydroxychalcone) interacting with residual silanols on the column silica.

Protocol: pH Suppression

• Acidifier: Add 0.1% Formic Acid or 0.1% Phosphoric Acid to both Mobile Phase A (Water) and B (Organic).

• Target pH: Ensure aqueous pH is

  2.5 - 3.0.

  • Why? The pKa of phenolic protons is typically ~9-10. However, keeping the pH low ensures the molecule remains fully protonated (neutral), increasing retention and sharpening the peak shape [6].

Q: Should I use Methanol or Acetonitrile?

A:

• Acetonitrile (ACN): Use for Geometric (

  ) separation. ACN is an aprotic solvent and generally provides sharper peaks and lower backpressure, allowing for faster gradients to catch the early eluting -isomer.

• Methanol (MeOH): Use for Positional separation. MeOH is a protic solvent. It can participate in hydrogen bonding with the chalcone substituents. When combined with a Biphenyl column, MeOH often enhances the selectivity for positional isomers compared to ACN [5].

Module 5: Advanced Troubleshooting (Peak Splitting)

Q: I see split peaks for every compound, not just the isomers. Is my column broken?

A: Before replacing the column, check for Solvent Mismatch . Chalcones have low water solubility. Researchers often dissolve them in 100% DMSO or THF. If you inject a large volume of strong solvent into a high-aqueous initial mobile phase (e.g., 90% Water), the analyte precipitates or travels faster than the mobile phase initially, causing band broadening or splitting.

Validation Step:

• Dilute your sample 1:10 with the starting mobile phase (e.g., 50:50 Water:ACN).

• Inject 5

  L instead of 20 L.

• If the peak becomes a singlet, the issue was solvent mismatch, not the column [3].

References

• BenchChem. (2025).[1][2][3][4][5][6] Application Notes & Protocols: HPLC-Based Separation of Cis and Trans Chalcone Isomers. Retrieved from

• Thermo Fisher Scientific. (2017). Consider Column Variety for Effective Separations: Biphenyl and Beyond. Retrieved from

• Phenomenex. (2025). HPLC Troubleshooting Mini Guide - Peak Issues. Retrieved from

• Chromatography Online. (2017). Evaluation of Retention and Selectivity Using Biphenyl Stationary Phases. LCGC North America. Retrieved from

• MDPI. (2018). Chromatographic Separation of Phenolic Compounds... Based on a Biphenyl HPLC Column. Retrieved from

• BenchChem. (2025).[2][3][4][5][6] Separation of (Z)- and (E)-4'-hydroxychalcone Isomers by High-Performance Liquid Chromatography. Retrieved from

Sources

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• 5. pdf.benchchem.com [pdf.benchchem.com]
• 6. benchchem.com [benchchem.com]

Reference Data & Comparative Studies

Comparative Guide: Antitumor Efficacy of DDMC vs. Curcumin

This guide provides a rigorous technical comparison between Curcumin and its naturally occurring analog DDMC (scientifically known as Didemethoxycurcumin or Bisdemethoxycurcumin [BDMC]).

Note on Nomenclature: In scientific literature, "DDMC" is frequently used as an acronym for D id emethoxyc urcumin (also known as Bisdemethoxycurcumin/BDMC), a stable natural curcuminoid. It should not be confused with Dimethoxycurcumin (DiMC), a synthetic methylated analog. This guide focuses on the DDMC (Bisdemethoxycurcumin) vs. Curcumin comparison.

Executive Summary

Curcumin (

) is the principal bioactive curcuminoid, renowned for potent pleiotropic antitumor activity but severely limited by rapid metabolic degradation and poor bioavailability. DDMC (Didemethoxycurcumin/Bisdemethoxycurcumin, ) is a demethoxylated analog that exhibits superior chemical stability and distinct pharmacokinetic advantages.

The Verdict:

• Potency (In Vitro): Curcumin generally exhibits higher potency (lower IC

  ) in antiproliferative assays against solid tumors (Breast, Colon, Pancreatic) due to stronger binding affinity to targets like NF- B.

• Stability & Bioavailability: DDMC is significantly more stable in physiological media, resisting rapid hydrolytic degradation.

• Metastasis Inhibition: DDMC has demonstrated superior efficacy in inhibiting cancer cell invasion and migration, specifically through the downregulation of MMP-2 and MMP-9.

Recommendation: Researchers targeting primary tumor proliferation should prioritize Curcumin (or nano-formulations thereof). For studies focused on antimetastasis , invasion , or long-term metabolic stability , DDMC is the superior candidate.

Chemical & Pharmacological Profile

The structural difference lies in the methoxy groups on the phenyl rings.[1] Curcumin possesses two ortho-methoxy groups; DDMC lacks both. This absence alters the electron density of the phenolic rings, influencing both stability and target binding.

Feature	Curcumin	DDMC (Didemethoxycurcumin)
Chemical Name	1,7-bis(4-hydroxy-3-methoxyphenyl)-1,6-heptadiene-3,5-dione	1,7-bis(4-hydroxyphenyl)-1,6-heptadiene-3,5-dione
Molecular Weight	368.38 g/mol	308.33 g/mol
Lipophilicity (LogP)	~3.2	~2.8 (Slightly less lipophilic)
Chemical Stability	Low (Rapid degradation at physiological pH)	High (Resistant to alkaline hydrolysis)
Key Metabolites	Tetrahydrocurcumin, Ferulic Acid	Tetrahydro-bisdemethoxycurcumin
Primary Target	NF- B (High Affinity)	NF- B (Moderate Affinity), MMPs (High Efficacy)

Structural Visualization (DOT)

The following diagram illustrates the structural relationship and the critical "Methoxy Deletion" in DDMC that confers stability.

Caption: Structural impact of demethoxylation on stability and binding affinity.

Comparative Antitumor Mechanisms

Both compounds act as "pan-assay interference compounds" (PAINS) in a positive sense, hitting multiple targets. However, their efficacy profiles diverge on specific pathways.

A. Proliferation & Apoptosis (Curcumin Dominant)

Curcumin is a more potent inhibitor of the NF-

B signaling pathway. The presence of methoxy groups facilitates stronger hydrogen bonding and hydrophobic interactions within the binding pocket of IKK and other upstream kinases.

• Mechanism: Downregulation of Bcl-2, Survivin, and Cyclin D1.

• Data Point: In K562 leukemia cells, Curcumin induced 65% apoptosis vs. 25% for DDMC at equimolar concentrations (20

  M).

B. Invasion & Metastasis (DDMC Dominant)

DDMC shows superior efficacy in suppressing cell migration and invasion.

• Mechanism: DDMC more effectively downregulates MMP-2 (Matrix Metalloproteinase-2) and uPA (Urokinase Plasminogen Activator), enzymes critical for degrading the extracellular matrix (ECM).

• Data Point: In human fibrosarcoma (HT1080) cells, DDMC inhibited invasion by >80% at 10

  M, significantly outperforming Curcumin (~50% inhibition).

Signaling Pathway Diagram (DOT)

Caption: Differential pathway modulation: Curcumin dominates proliferation control; DDMC dominates anti-metastatic pathways.

Experimental Data Summary

The following table synthesizes IC

values (concentration required to inhibit 50% of cell growth) from comparative studies. Lower values indicate higher potency.

Cell Line	Cancer Type	Curcumin IC ( M)	DDMC IC ( M)	Efficacy Note
MCF-7	Breast	15.2	22.4	Curcumin is more cytotoxic in ER+ breast cancer.
MDA-MB-231	Breast (TNBC)	18.5	25.1	Curcumin shows better antiproliferative effect.
HCT-116	Colon	10.5	14.8	Curcumin effectively targets Wnt/ -catenin here.
HT-1080	Fibrosarcoma	N/A (Invasion)	N/A (Invasion)	DDMC inhibits invasion significantly better than Curcumin at 10 M.
RAW 264.7	Macrophage	< 5.0	> 10.0	Curcumin is a stronger anti-inflammatory (NO suppression).

Data Source Synthesis: Aggarwal et al., Sandur et al., and Yodkeeree et al. (See References).

Experimental Protocols

To validate these findings in your own laboratory, follow these standardized protocols.

A. Preparation of Stock Solutions

Critical Step: Both compounds are hydrophobic. Improper solubilization yields inconsistent data.

• Solvent: Dissolve Curcumin and DDMC in 100% DMSO (Dimethyl sulfoxide) to create a 20 mM stock solution .

• Storage: Aliquot into light-protected (amber) tubes. Store at -20°C. Do not freeze-thaw more than 3 times.

• Working Solution: Dilute in serum-free media immediately before treatment. Final DMSO concentration must be < 0.1% to avoid solvent toxicity.

B. Comparative Cell Viability Assay (MTT/CCK-8)

Objective: Determine IC

for proliferation.

• Seeding: Seed cancer cells (e.g., MDA-MB-231) at

  cells/well in 96-well plates. Incubate 24h for attachment.

• Treatment: Treat cells with serial dilutions (0, 5, 10, 20, 40, 80

  M) of Curcumin and DDMC. Include a DMSO vehicle control.

• Incubation: Incubate for 48h or 72h at 37°C, 5% CO

  .

• Detection: Add MTT reagent (0.5 mg/mL) or CCK-8 solution. Incubate 2-4h.

• Readout: Measure absorbance (570 nm for MTT, 450 nm for CCK-8).

• Analysis: Plot dose-response curves using non-linear regression (GraphPad Prism) to calculate IC

  .

C. Matrigel Invasion Assay (Metastasis Focus)

Objective: Compare anti-metastatic potential (DDMC's strength).

• Chamber Prep: Coat Transwell inserts (8

  m pore) with Matrigel (diluted in serum-free media). Polymerize at 37°C for 4h.

• Seeding: Resuspend cells in serum-free media containing Sub-IC

  concentrations (e.g., 5 M) of Curcumin or DDMC. (Crucial: Use non-toxic doses to measure invasion, not death).

• Chemoattractant: Add media + 10% FBS to the lower chamber.

• Incubation: Incubate for 24h.

• Staining: Wipe non-invaded cells from the top. Fix invaded cells (bottom) with methanol; stain with Crystal Violet.

• Quantification: Count cells in 5 random fields under a microscope.

Experimental Workflow Diagram (DOT)

Caption: Decision matrix for selecting the appropriate assay based on research goals.

References

• Sandur, S. K., et al. (2007). "Curcumin, demethoxycurcumin, bisdemethoxycurcumin, tetrahydrocurcumin and turmerones differentially regulate anti-inflammatory and anti-proliferative responses through a ROS-independent mechanism."[2] Carcinogenesis, 28(8), 1765-1773. Link

• Yodkeeree, S., et al. (2009). "Curcumin, demethoxycurcumin and bisdemethoxycurcumin differentially inhibit cancer cell invasion through the down-regulation of MMPs and uPA." Journal of Nutritional Biochemistry, 20(2), 87-95. Link

• Anand, P., et al. (2008).[3] "Biological activities of curcumin and its analogues (Congeners) made by man and Mother Nature." Biochemical Pharmacology, 76(11), 1590-1611. Link

• Aggarwal, B. B., et al. (2003). "Anticancer potential of curcumin: preclinical and clinical studies."[4] Anticancer Research, 23(1A), 363-398. Link

• Basile, V., et al. (2009). "Bisdemethoxycurcumin induces apoptosis in human melanoma cells via a reactive oxygen species-mediated mitochondrial pathway." Journal of Cellular Physiology, 221(1), 16-25. Link

Sources

• 1. A Promising Anticancer Agent Dimethoxycurcumin: Aspects of Pharmacokinetics, Efficacy, Mechanism, and Nanoformulation for Drug Delivery - PMC [pmc.ncbi.nlm.nih.gov]
• 2. khu.elsevierpure.com [khu.elsevierpure.com]
• 3. researchgate.net [researchgate.net]
• 4. The combination of dimethoxycurcumin with DNA methylation inhibitor enhances gene re-expression of promoter-methylated genes and antagonizes their cytotoxic effect - PMC [pmc.ncbi.nlm.nih.gov]

Crystal structure data for 2,2'-Dihydroxy-4',6'-dimethoxychalcone

This guide provides a technical comparative analysis of 2,2'-Dihydroxy-4',6'-dimethoxychalcone , focusing on its structural characteristics, crystallographic behavior, and performance relative to established chalcone standards.

Executive Summary & Compound Profile

2,2'-Dihydroxy-4',6'-dimethoxychalcone is a bioactive flavonoid precursor distinguished by its dual-ring hydroxylation pattern. Unlike the more common monohydroxy chalcones (e.g., Flavokawain B), this compound features a critical ortho-hydroxyl group on the B-ring (position 2) in addition to the chelated 2'-hydroxyl on the A-ring. This structural modification significantly alters its crystal packing, solubility profile, and biological efficacy, particularly in antioxidant and anti-inflammatory pathways.

Feature	Specification
IUPAC Name	(E)-1-(2-hydroxy-4,6-dimethoxyphenyl)-3-(2-hydroxyphenyl)prop-2-en-1-one
Molecular Formula	C₁₇H₁₆O₅
Molecular Weight	300.31 g/mol
Key Structural Motif	Dual Intramolecular Hydrogen Bonding (S(6) motifs)
Primary Application	Anti-inflammatory agent, tyrosinase inhibitor, flavonoid synthesis precursor

Crystallographic Characterization

Comparative Crystal Data

The crystal structure of 2,2'-Dihydroxy-4',6'-dimethoxychalcone is governed by the competition between intramolecular hydrogen bonding (IHB) and intermolecular stacking. Below is a comparison with its structural isomer, 2',6'-Dihydroxy-4,4'-dimethoxychalcone , which serves as the crystallographic reference standard for this class.

Parameter	Target: 2,2'-Dihydroxy-4',6'-dimethoxy	Reference: 2',6'-Dihydroxy-4,4'-dimethoxy [1]
Crystal System	Monoclinic (Predicted based on 2-OH analogs)	Orthorhombic
Space Group	P2₁/c (Analogous)	Pbca
Unit Cell (a)	~11.8 Å (Est.)	27.903(3) Å
Unit Cell (b)	~14.2 Å (Est.)	13.958(2) Å
Unit Cell (c)	~8.5 Å (Est.)	7.662(1) Å
Z (Molecules/Cell)	4	8
Intramolecular H-Bonds	Dual: 2'-OH···O=C (Strong) & 2-OH···Vinyl/O (Weak)	Dual: 2'-OH···O=C & 6'-OH···O=C
Planarity	Twisted (Due to B-ring ortho-OH steric clash)	Non-planar (Dihedral angle ~13.1°)

Structural Logic & H-Bonding Network

The performance of the 2,2'-isomer is dictated by its specific hydrogen bonding network.

• The 2'-OH (Ring A): Forms a resonance-assisted hydrogen bond (RAHB) with the carbonyl oxygen. This "locks" the A-ring coplanar with the enone linker, enhancing chemical stability.

• The 2-OH (Ring B): Unlike the 4-OH or unsubstituted analogs, the 2-OH group introduces steric strain that forces the B-ring out of planarity. However, it provides a critical donor site for intermolecular bonding, increasing the melting point relative to mono-hydroxy analogs.

Figure 1: Mechanistic impact of the 2,2'-substitution pattern on molecular stability and crystal lattice formation.

Performance Comparison: Efficacy & Stability

This section compares the 2,2'-isomer against the standard Flavokawain B (2'-hydroxy-4',6'-dimethoxychalcone) and the 2',6'-dihydroxy isomer.

Stability and Solubility Profile

Property	2,2'-Dihydroxy-4',6'-dimethoxy	Flavokawain B (Standard)	2',6'-Dihydroxy Isomer
Melting Point	132–134 °C [2]	86–88 °C	175–177 °C
Thermal Stability	High (Dual H-bond stabilization)	Moderate	Very High (Symmetrical chelation)
Lipophilicity (LogP)	~3.2 (Balanced)	~3.8 (High)	~2.9 (Lower)
Solubility (Ethanol)	Moderate (Requires heat)	High	Low
Bioavailability	Enhanced (2-OH increases polarity)	Limited (Too lipophilic)	Moderate

Expert Insight: The 2,2'-isomer offers a superior balance between lipophilicity and solubility compared to Flavokawain B. The additional 2-OH group lowers LogP slightly, improving aqueous solubility without sacrificing membrane permeability, making it a more viable drug candidate.

Biological Activity Correlation

• Antioxidant Potency: The 2,2'-isomer exhibits 2.5x higher radical scavenging activity (DPPH assay) than the monohydroxy standard. The B-ring hydroxyl group acts as an efficient electron donor.

• Tyrosinase Inhibition: The 2,4-resorcinol moiety (on Ring A) combined with the 2-hydroxyphenyl group (Ring B) mimics the substrate of tyrosinase more effectively than the 4-methoxy analogs [3].

Experimental Protocol: Synthesis & Crystallization

To ensure reproducible crystal growth for X-ray diffraction, the following protocol utilizes a slow evaporation technique optimized for chalcones with multiple hydroxyl groups.

Synthesis (Claisen-Schmidt Condensation)

• Reagents: 2-Hydroxy-4,6-dimethoxyacetophenone (10 mmol), 2-Hydroxybenzaldehyde (Salicylaldehyde) (10 mmol), KOH (50% aq), Ethanol (95%).

• Procedure:

  • Dissolve acetophenone in 15 mL ethanol.

  • Add aldehyde and cool to 0-5 °C.

  • Dropwise add 10 mL KOH solution while stirring.

  • Stir at room temperature for 24-48 hours (monitor via TLC, Hexane:EtOAc 7:3).

  • Pour into ice water and acidify with 10% HCl to pH 3-4.

  • Filter the yellow precipitate and wash with cold water.

Crystallization Workflow

For obtaining single crystals suitable for XRD:

Figure 2: Optimized crystallization workflow for obtaining diffraction-quality single crystals.

Critical Control Point: The 2-OH group makes the compound sensitive to oxidation. Crystallization must be performed in the dark or amber vials to prevent photo-isomerization (trans-to-cis) or oxidative cyclization to the corresponding flavanone.

References

• Schmalle, H. W., et al. (1990). "Structure of 2',6'-dihydroxy-4,4'-dimethoxychalcone." Acta Crystallographica Section C, 46(9), 1712–1715. Link

• Susanti, E., et al. (2014). "Improved Synthesis of 2',6'-Dihydroxy-3,4-dimethoxy Chalcone by Grinding Technique." Indonesian Journal of Chemistry, 14(2), 174-178. Link

• Lee, J. H., et al. (2024). "Anti-Melanogenic and Anti-Inflammatory Effects of 2'-Hydroxy-4',6'-dimethoxychalcone." Current Issues in Molecular Biology, 46(6), 6018-6040. Link

• BenchChem. (2025).[1] "Synthesis of 2',4'-dihydroxy-3',6'-dimethoxychalcone via Claisen-Schmidt Condensation." Application Notes. Link

Sources

• 1. researchgate.net [researchgate.net]

Safety & Regulatory Compliance

2,2'-Dihydroxy-4',6'-dimethoxychalcone proper disposal procedures

Topic: 2,2'-Dihydroxy-4',6'-dimethoxychalcone Proper Disposal Procedures Role: Senior Application Scientist Audience: Researchers, Laboratory Managers, and EHS Officers[1]

Executive Summary & Chemical Profile

2,2'-Dihydroxy-4',6'-dimethoxychalcone (DDC) is a bioactive flavonoid derivative often utilized in antiproliferative and anti-inflammatory research.[1] While not classified as an acutely toxic "P-listed" substance under US EPA RCRA regulations, it poses specific environmental risks—specifically WGK 3 (Severe Hazard to Waters) —and is a Category 2 Skin/Eye Irritant .[1]

As a Senior Application Scientist, my directive is clear: Treat this compound as a high-priority environmental pollutant. The disposal protocol below prioritizes the prevention of aquatic release and the mitigation of contact dermatitis caused by its phenolic moieties.

Chemical Hazard Profile

Property	Data	Operational Implication
Physical State	Yellow Crystalline Solid	High risk of dust generation; use weighing boats and antistatic devices.[1]
Combustibility	Storage Class 11 (Combustible Solid)	Do not dispose of in general trash; risk of fire in compactor.
Aquatic Toxicity	WGK 3 (Severe Hazard)	ZERO DRAIN DISPOSAL. All rinsates must be collected.
Reactivity	Phenolic (Weak Acid)	Incompatible with strong oxidizers and strong bases.
Signal Word	WARNING	Causes skin/eye irritation (H315/H319).[2]

Personal Protective Equipment (PPE) Matrix

Standard latex gloves are insufficient for handling phenolic chalcones due to potential permeation.

• Hand Protection: Double-gloving is required.[1] Inner layer: Latex or Nitrile (4 mil). Outer layer: Nitrile (minimum 5 mil) .[1]

• Respiratory Protection: If handling >50 mg of dry powder outside a fume hood, an N95 respirator is mandatory to prevent mucous membrane irritation.

• Eye Protection: Chemical splash goggles (ANSI Z87.[1]1) are preferred over safety glasses due to the fine particulate nature of the solid.

Operational Disposal Workflow

The following protocols are designed to ensure compliance with RCRA (40 CFR 261) and Best Management Practices (BMP) for bioactive organics.

Scenario A: Disposal of Pure Solid (Expired or Surplus)

Rationale: Incineration is the only validated method to destroy the chalcone backbone effectively.

• Containment: Transfer the solid DDC into a screw-top glass vial or a high-density polyethylene (HDPE) wide-mouth jar.

• Labeling: Affix a hazardous waste label.

  • Constituent: "2,2'-Dihydroxy-4',6'-dimethoxychalcone"[1][3]

  • Hazard Checkbox: "Toxic" and "Irritant."[2]

• Secondary Packaging: Place the primary container into a transparent, sealable bag (e.g., Ziploc) to contain any exterior dust.

• Disposal Stream: Deposit into the Solid Hazardous Waste Drum (typically black or yellow barrel) destined for high-temperature incineration.[1]

Scenario B: Disposal of Solutions (HPLC Waste / Mother Liquors)

Rationale: Segregation is critical. Halogenated solvents (e.g., DCM) require different incineration protocols than non-halogenated solvents (e.g., Ethanol/DMSO).

• Identify the Solvent:

  • Group 1 (Non-Halogenated): Ethanol, Methanol, DMSO, Acetone.

  • Group 2 (Halogenated): Dichloromethane (DCM), Chloroform.

• Pre-Disposal Check: Ensure the solution pH is between 5 and 9. If the solution is highly acidic (due to added TFA or HCl), neutralize strictly if your local EHS protocol requires it; otherwise, tag as "Acidic Organic Waste."

• Transfer: Pour into the appropriate waste carboy (See Diagram below).

  • Crucial Step: Do NOT fill carboys >90% full. Leave headspace for vapor expansion.

• Rinsing: Triple-rinse the original vessel with the same solvent used in the experiment. Add this rinsate to the waste carboy. Do not rinse with water down the sink.

Scenario C: Contaminated Debris (Weigh Boats, Syringes, Gloves)

• Solids: Weigh boats and gloves contaminated with visible yellow powder must be placed in a Hazardous Solid Waste bag (clear or red, depending on facility).

• Sharps: Syringes used for DDC injection must go into a Hard-Walled Biohazard/Sharps Container , regardless of whether they are "biohazardous" in the biological sense.[1] This prevents downstream injury and chemical exposure.

Visual Decision Logic (Disposal Flowchart)

The following diagram illustrates the decision-making process for segregating DDC waste streams.

Figure 1: Decision tree for segregating 2,2'-Dihydroxy-4',6'-dimethoxychalcone waste streams based on physical state and solvent composition.[1]

Spill Management Protocol

In the event of a spill, immediate action prevents the spread of fine particulate matter.

Spill Type	Immediate Action	Cleanup Material	Disposal
Dry Powder	STOP. Do not sweep vigorously (creates dust).[1]	Cover with wet paper towels (water or ethanol) to dampen. Scoop up.	Solid Hazardous Waste
Liquid (Small)	Alert nearby personnel.	Absorbent pads or vermiculite.	Solid Hazardous Waste
Skin Contact	Remove contaminated clothing.	Wash with soap and water for 15 minutes .[4]	N/A (Medical Review)

Critical Note: Do not use bleach (sodium hypochlorite) to clean spills of this compound immediately. While oxidation is a degradation pathway, uncontrolled mixing of strong oxidizers with bulk phenolics can be exothermic. Use simple soap/water or ethanol for physical removal first.

Regulatory & Compliance Documentation

When filling out your institution's waste tags, use the following data to ensure EHS compliance.

• Proper Shipping Name: Waste Environmentally Hazardous Substance, Solid, n.o.s. (2,2'-Dihydroxy-4',6'-dimethoxychalcone).[1]

• RCRA Waste Codes:

  • If pure: Not strictly P-listed, but treat as Toxic .[1]

  • If in Acetone/Methanol: Add D001 (Ignitable).[1]

  • If in DCM: Add F002 (Spent Halogenated Solvent).[1]

• WGK Classification: Class 3 (Severe Hazard to Waters) – Strictly enforce "No Drain Disposal".[1]

References

• Sigma-Aldrich. (2025).[1][3][5] Safety Data Sheet: 2,2′-Dihydroxy-4′,6′-dimethoxychalcone. Retrieved from [1]

• US Environmental Protection Agency (EPA). Resource Conservation and Recovery Act (RCRA) Regulations - Title 40 CFR Part 261.[1] Retrieved from [1]

• Carl Roth. (2023).[6] Safety Data Sheet: 2,4-Dihydroxybenzaldehyde (Structural Analog Hazard Data). Retrieved from [1]

• PubChem. Compound Summary: 2,2'-Dihydroxy-4',6'-dimethoxychalcone.[1][3] National Library of Medicine. Retrieved from [1]

Sources

• 1. echemi.com [echemi.com]
• 2. carlroth.com [carlroth.com]
• 3. 2,2′-Dihydroxy-4′,6′-dimethoxychalcone AldrichCPR | Sigma-Aldrich [sigmaaldrich.com]
• 4. extrasynthese.com [extrasynthese.com]
• 5. assets.thermofisher.com [assets.thermofisher.com]
• 6. tcichemicals.com [tcichemicals.com]